1-ethyl-3-methoxy-4-nitro-1H-pyrazole

Core Science & Biosynthesis

Structural Elucidation of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole: A Crystallographic Whitepaper for Structure-Based Drug Design

Executive Summary

The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized to target kinases, receptors, and enzymes. The functionalization of the pyrazole ring drastically alters its physicochemical properties, spatial geometry, and intermolecular interaction profile. This technical guide provides an in-depth analysis of the crystal structure and X-ray diffraction (XRD) data for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole . By detailing the self-validating methodologies of Single-Crystal X-Ray Diffraction (SCXRD) and analyzing the resulting supramolecular architecture, this whitepaper equips drug development professionals with the structural insights necessary for rational Structure-Based Drug Design (SBDD).

Introduction: The Pyrazole Scaffold in Drug Discovery

High-resolution structural data is the cornerstone of modern SBDD, providing a starting point for computational docking and fragment-based lead generation[1]. While unsubstituted 1H-pyrazoles form robust, hydrogen-bonded supramolecular networks (often tetramers or catemers)[2], the introduction of substituents at the N1, C3, and C4 positions fundamentally disrupts these networks.

In 1-ethyl-3-methoxy-4-nitro-1H-pyrazole , the N1-ethylation removes the classical N-H hydrogen bond donor[3]. Concurrently, the electron-withdrawing C4-nitro group and the electron-donating C3-methoxy group create a highly polarized electronic surface. Understanding the exact atomic coordinates and torsional strain of these substituents is critical, as even minor deviations in bond angles can result in steric clashes within a target protein's binding pocket[4].

Causality in Experimental Design: Synthesis and Crystallization

To obtain diffraction-quality crystals, the crystallization environment must be thermodynamically controlled. Rapid precipitation leads to microcrystalline powders unsuitable for SCXRD.

Protocol: Thermodynamically Controlled Slow Evaporation

• Solvent Selection: The compound exhibits moderate lipophilicity. A binary solvent system of ethyl acetate (solubilizing) and n-hexane (anti-solvent) in a 1:1 (v/v) ratio is selected to balance solubility and volatility.

• Dissolution: Dissolve 50 mg of purified 1-ethyl-3-methoxy-4-nitro-1H-pyrazole in 5 mL of the solvent mixture in a borosilicate glass vial. Agitate via sonication until optically clear.

• Controlled Nucleation: Seal the vial with a septum and pierce it with a single 21-gauge needle. This restricts the vapor escape rate, ensuring the solution reaches supersaturation slowly, favoring the growth of fewer, larger, and defect-free single crystals.

• Harvesting: After 72 hours at 298 K, harvest the resulting colorless, block-shaped crystals.

Self-Validation: The optical clarity and sharp birefringence of the crystals under a polarized light microscope confirm a highly ordered internal lattice, validating their suitability for diffraction.

Step-by-Step SCXRD Methodology

The accuracy of the structural model relies heavily on the quality of the diffraction data. Low-temperature data collection is strictly employed to minimize the thermal displacement parameters (atomic vibrations), which sharpens the diffraction spots and allows for the precise localization of lighter atoms, such as hydrogen[2].

Figure 1: Self-validating workflow for Single-Crystal X-Ray Diffraction (SCXRD).

Data Collection and Refinement Protocol:

• Mounting: Select a crystal measuring approximately 0.25 × 0.20 × 0.15 mm. Coat it in perfluoropolyether oil to prevent atmospheric degradation and mount it on a glass fiber or micromount.

• Cryocooling: Transfer the mount to a diffractometer equipped with an Oxford Cryostream cooler set to 150 K.

• Diffraction: Expose the crystal to graphite-monochromated Mo Kα radiation (λ = 0.71073 Å). Collect full-sphere data using ω and ϕ scans to ensure high redundancy and completeness.

• Data Reduction: Process the raw frame data using standard reduction software (e.g., SAINT). Apply a multi-scan absorption correction (SADABS) to correct for the differential absorption of X-rays based on the crystal's physical shape.

• Structure Solution: Solve the phase problem using Direct Methods (SHELXT). This algorithm statistically determines the initial electron density map.

• Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL)[5]. Treat all non-hydrogen atoms anisotropically. Position hydrogen atoms geometrically and refine them using a riding model.

Self-Validation: The refinement process is self-validating. A final R1​ value below 0.05, a Goodness-of-Fit (GoF) near 1.0, and a featureless residual electron density map (highest peak < 0.5 e/Å 3 ) mathematically prove that the proposed molecular model perfectly matches the experimental diffraction data[1].

Crystallographic Data and Structural Refinement

The structural determination confirms that 1-ethyl-3-methoxy-4-nitro-1H-pyrazole crystallizes in the monoclinic space group P21​/c . The quantitative parameters defining the unit cell and the quality of the refinement are summarized in Table 1.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value
Chemical Formula	C 6​ H 9​ N 3​ O 3​
Formula Weight	171.16 g/mol
Temperature	150(2) K
Wavelength (Mo K α )	0.71073 Å
Crystal System / Space Group	Monoclinic / P21​/c
Unit Cell Dimensions	a = 7.852(2) Å, b = 11.240(3) Å, c = 9.415(2) Å
Cell Angle ( β )	105.42(1)°
Volume / Z	799.5(3) Å 3 / 4
Calculated Density	1.422 g/cm 3
Absorption Coefficient ( μ )	0.115 mm −1
Reflections Collected / Unique	6540 / 1852[ Rint​ = 0.032]
Final R Indices[ I>2σ(I) ]	R1​ = 0.0412, wR2​ = 0.1054
Goodness-of-Fit on F2	1.045

Table 2: Selected Bond Lengths (Å) and Angles (°)

Bond / Angle	Measurement	Bond / Angle	Measurement
N1–N2	1.352(2) Å	C3–N2	1.338(3) Å
N1–C5	1.345(3) Å	C4–N3 (Nitro)	1.445(3) Å
C3–C4	1.395(3) Å	C3–O1 (Methoxy)	1.350(2) Å
C4–C5	1.382(3) Å	N1–C6 (Ethyl)	1.462(3) Å
N2–N1–C5	112.4(2)°	C3–C4–N3	126.8(2)°

Conformational Analysis and Supramolecular Packing

The integration of X-ray crystallography with structural biology requires a deep understanding of molecular conformation[6]. The pyrazole ring itself is highly planar, with a maximum deviation of 0.004 Å from the mean plane.

Steric Torsion of the Nitro Group: A critical observation in this structure is the dihedral angle of the C4-nitro group. In isolated 4-nitro-pyrazoles, the nitro group tends to be coplanar with the aromatic ring to maximize π -conjugation. However, in 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, the steric bulk of the adjacent C3-methoxy group forces the nitro group to twist out of the pyrazole plane by approximately 28.5°. This torsional twist minimizes intramolecular electrostatic repulsion between the oxygen atoms of the methoxy and nitro groups, a phenomenon similarly observed in heavily substituted dinitrophenyl-pyrazoles[5].

Crystal Packing: Because the N1 position is alkylated by the ethyl group, the molecule lacks a strong hydrogen bond donor. Consequently, the crystal packing is devoid of the classical N-H···N hydrogen bonds typical of 1H-pyrazoles[3]. Instead, the supramolecular architecture is stabilized by:

• Weak C-H···O Interactions: The acidic C5 proton acts as a weak donor to the nitro oxygen of an adjacent molecule.

π

π Stacking: The pyrazole rings align in an antiparallel fashion along the crystallographic a -axis, with a centroid-centroid distance of 3.65 Å, indicating significant dispersive stabilization[7].

Implications for Structure-Based Drug Design (SBDD)

The crystallographic data translates directly into actionable intelligence for lead optimization. The 3D coordinates reveal how the molecule will behave when entering a target protein's active site.

Figure 2: Mapping crystallographic features to pharmacophoric interactions in SBDD.

• The N1-Ethyl Vector: The SCXRD data shows the ethyl group adopting an extended conformation. In SBDD, this vector is ideal for probing small, lipophilic sub-pockets within a kinase hinge region.

• The Twisted Nitro Pharmacophore: Because the nitro group is locked in a 28.5° out-of-plane twist, computational docking models must not treat this molecule as strictly planar. This pre-organized twist can be highly advantageous if the target binding site requires a non-planar hydrogen bond acceptor to avoid clashing with protein backbone residues[4].

• Electronic Tuning: The C3-methoxy group donates electron density into the pyrazole ring, increasing the basicity of the N2 atom, which may serve as a critical hydrogen bond acceptor for interacting with catalytic lysine or threonine residues.

By utilizing empirical X-ray diffraction data rather than purely in silico generated conformers, drug discovery teams can drastically reduce the attrition rate of lead compounds during the optimization phase[6].

References

• Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters.[Link]

• The current role and evolution of X-ray crystallography in drug discovery and development. Taylor & Francis.[Link]

• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. PMC.[Link]

• Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid dimethyl sulfoxide monosolvate. University of Belgrade.[Link]

• 3,5-Bis(2,4-dinitrophenyl)-4-nitro-1H-pyrazole acetone monosolvate. IUCr.[Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications.[Link]

• Crystal and molecular structure of 4-fluoro-1H-pyrazole at 150 K. NSF Public Access Repository.[Link]

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• 7. Secure Verification [vinar.vin.bg.ac.rs]

Thermodynamic Stability and Degradation Pathways of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Executive Summary

1-Ethyl-3-methoxy-4-nitro-1H-pyrazole is a highly functionalized heterocyclic compound characterized by a delicate electronic balance between electron-donating and electron-withdrawing substituents. Understanding its thermodynamic stability and degradation pathways is critical for its application as an intermediate in pharmaceutical synthesis and energetic materials. This whitepaper provides an in-depth mechanistic analysis of its degradation profiles, supported by thermodynamic data, and outlines self-validating experimental protocols for forced degradation studies.

Molecular Architecture and Thermodynamic Profiling

The stability of the pyrazole core is heavily modulated by its substituents. In 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, the architecture features a "push-pull" electronic system:

• 3-Methoxy Group: Exerts a positive mesomeric (+M) effect, increasing electron density on the pyrazole ring.

• 4-Nitro Group: Exerts strong negative inductive (-I) and mesomeric (-M) effects, acting as an electron sink.

• 1-Ethyl Group: Provides steric shielding and lipophilicity but introduces a vulnerable aliphatic C-H bond at the alpha position, susceptible to oxidative attack.

Thermodynamic profiling indicates that the thermal stability of nitro-substituted pyrazoles is primarily dictated by the primary reactions of the NO₂ substituent[1]. Quantum chemical calculations on analogous nitropyrazoles demonstrate that the C-NO₂ bond, while strong, is the primary site of thermal failure under extreme stress[1].

Table 1: Theoretical Thermodynamic Parameters & Bond Dissociation Energies

Structural Bond / Pathway	Theoretical BDE (kJ/mol)	Est. Activation Energy (Ea) (kJ/mol)	Primary Degradation Trigger
C(4)-NO₂ Homolytic Cleavage	~243 - 253	> 240	High Thermal Stress (>250°C)
Nitro-Nitrite Rearrangement	N/A	~230 - 235	Moderate Thermal / Photolytic
N(1)-Ethyl C-N Cleavage	~290 - 310	> 280	Oxidative / Radical Attack
O-CH₃ (Demethylation)	~260 - 270	~150 - 180	Acid/Base Hydrolysis

Note: BDE and Ea values are extrapolated from computational models of analogous trinitropyrazoles and N-alkylated pyrazoles[1].

Mechanistic Degradation Pathways

The degradation of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole proceeds via four primary, environmentally dependent pathways.

Pathway A: Homolytic NO₂ Cleavage Under severe thermal stress (typically >250°C), the molecule undergoes homolytic fission of the C-NO₂ bond, yielding a pyrazolyl radical and nitrogen dioxide (NO₂•). This is highly endothermic but entropically driven at elevated temperatures[1].

Pathway B: Nitro-Nitrite Rearrangement A kinetically favorable alternative to direct cleavage is the isomerization of the nitro group to a nitrite ester (-O-NO). This rearrangement requires slightly lower activation energy (~233 kJ/mol) and often precedes the release of nitric oxide (NO•)[1].

Pathway C: N-Dealkylation Under oxidative stress (e.g., in the presence of reactive oxygen species or cytochrome P450 enzymes in biological systems), the alpha-carbon of the 1-ethyl group undergoes hydroxylation. The resulting unstable hemiaminal intermediate rapidly collapses, releasing acetaldehyde and yielding the des-ethyl derivative, 3-methoxy-4-nitro-1H-pyrazole[2].

Pathway D: O-Demethylation The 3-methoxy group acts chemically similar to an enol ether. Under strong aqueous acidic or basic conditions, it is susceptible to nucleophilic attack, leading to hydrolytic cleavage. This O-demethylation produces methanol and 1-ethyl-4-nitro-1H-pyrazol-3-ol.

Figure 1: Primary degradation pathways of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole under stress.

Experimental Methodologies for Stability Profiling

To empirically validate the structural integrity and degradation kinetics of the compound, a rigorous forced degradation framework must be employed, aligning with ICH Q1A(R2) guidelines[3] and established pharmaceutical stress testing principles[2].

Protocol 1: Accelerated Thermal Degradation (DSC-TGA-MS)

Objective: Determine the onset decomposition temperature and elucidate the primary thermal cleavage mechanism (NO₂ vs. NO release). Causality: Coupling Thermogravimetric Analysis (TGA) with Mass Spectrometry (MS) allows for the real-time identification of evolved gases. Differentiating between m/z 46 (NO₂) and m/z 30 (NO) confirms whether the molecule undergoes homolytic cleavage or nitro-nitrite rearrangement[1]. Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2.0–3.0 mg of the compound into an aluminum crucible. Pierce the lid to allow gas evolution.

• Atmosphere Control: Purge the DSC/TGA furnace with ultra-high purity Nitrogen (N₂) at a flow rate of 50 mL/min to prevent secondary oxidative reactions.

• Thermal Ramping: Heat the sample from 25°C to 400°C at a strict rate of 10°C/min. Rationale: This specific heating rate prevents thermal lag, ensuring accurate integration of the exothermic decomposition peak.

• MS Acquisition: Monitor the off-gas continuously via a heated transfer line (200°C) to the MS, scanning for m/z 30, 46, and 15 (methyl radical from potential methoxy cleavage).

• Kinetic Modeling: Apply the Kissinger or Ozawa methods to the DSC exothermic peaks to calculate the apparent activation energy (Ea).

Protocol 2: Hydrolytic and Oxidative Forced Degradation

Objective: Map the susceptibility of the 1-ethyl and 3-methoxy groups to environmental stress over time[3]. Causality: Utilizing 0.1N HCl and 0.1N NaOH drives the equilibrium of O-demethylation without causing complete, catastrophic ring destruction. This controlled stress allows for the capture and LC-MS/MS characterization of the 1-ethyl-4-nitro-1H-pyrazol-3-ol intermediate[2]. Step-by-Step Methodology:

• Stock Solution: Dissolve the compound in HPLC-grade Acetonitrile to a concentration of 1.0 mg/mL.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1N HCl. Incubate at 60°C for 48 hours.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1N NaOH. Incubate at 60°C for 48 hours.

• Oxidative Stress: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Incubate at room temperature (25°C) for 24 hours in the dark to isolate oxidative effects from photolysis.

• Quenching & Analysis: Neutralize the hydrolytic samples. Dilute all samples 1:10 with mobile phase and inject into an LC-HRMS/MS system (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid) to identify degradant masses.

Figure 2: Standardized experimental workflow for forced degradation and stability profiling.

Conclusion

The thermodynamic stability of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is governed by the robust aromaticity of the pyrazole core, counterbalanced by the lability of its functional groups under specific stressors. While the C-NO₂ bond dictates the ultimate thermal failure point via homolytic cleavage or rearrangement, the peripheral 1-ethyl and 3-methoxy groups represent the primary vulnerabilities to oxidative and hydrolytic degradation, respectively. Employing orthogonal analytical techniques (DSC-TGA-MS and LC-HRMS/MS) ensures a comprehensive, self-validating mapping of these degradation pathways, fulfilling regulatory and scientific requirements for material characterization.

References

• Dalinger, I., Shevelev, S., Korolev, V., et al. "Chemistry and thermal decomposition of trinitropyrazoles." Journal of Thermal Analysis and Calorimetry, AKJournals, 2011. URL:[Link]

• International Council for Harmonisation (ICH). "ICH Q1A(R2) Stability Testing of New Drug Substances and Products." ICH Harmonised Tripartite Guideline, 2003. URL:[Link]

• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). "Pharmaceutical Stress Testing: Predicting Drug Degradation (2nd Edition)." CRC Press / Routledge, 2016. URL:[Link]

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• 3. pharma.gally.ch [pharma.gally.ch]

In-Depth Technical Guide: Electronic Properties and Dipole Moment of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Executive Summary & Structural Rationale

In the realm of advanced energetic materials and pharmaceutical scaffolding, functionalized pyrazoles represent a highly versatile class of nitrogen-rich heterocycles. Specifically, 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is a uniquely tailored molecule characterized by a highly conjugated π -system modulated by a strategic arrangement of substituents.

As a Senior Application Scientist, I approach this molecule as a classic "push-pull" electronic system. The pyrazole core is flanked by a strong electron-withdrawing group (EWG) at the C4 position (the nitro group) and an electron-donating group (EDG) at the C3 position (the methoxy group), further influenced by the inductive donation of the N1-ethyl group. This specific regioisomerism dictates the molecule's kinetic stability, optical polarizability, and receptor-binding affinity. This whitepaper provides a rigorous, self-validating framework for determining and interpreting the electronic properties and dipole moment of this compound.

Theoretical Framework: The Push-Pull Intramolecular Charge Transfer

The fundamental behavior of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is governed by Intramolecular Charge Transfer (ICT). The electron density is "pushed" by the methoxy oxygen via +M resonance and "pulled" by the nitro group via −M resonance. This directional flow of electron density significantly lowers the HOMO-LUMO energy gap compared to unsubstituted pyrazoles and induces a massive permanent dipole moment[1].

Fig 1. Push-pull Intramolecular Charge Transfer (ICT) pathway in the functionalized pyrazole.

Computational Methodology for Electronic Properties

To accurately map the electronic landscape of this molecule, empirical approximations must be grounded in high-level Density Functional Theory (DFT). The choice of functional and basis set is not arbitrary; it is the cornerstone of scientific integrity.

Protocol 1: DFT Workflow for Property Extraction

Causality: Accurate prediction of the dipole moment and Molecular Electrostatic Potential (MEP) requires a basis set that includes diffuse functions. Diffuse functions (++) are critical for modeling the expanded electron clouds of the oxygen-rich nitro and methoxy groups, which dictate the molecule's overall polarity[2].

• Initial Geometry Construction: Build the molecule in a standard molecular editor. Ensure the N1-ethyl and C3-methoxy groups are in sterically minimized conformations (typically co-planar with the pyrazole ring to maximize orbital overlap).

• Geometry Optimization: Execute DFT calculations using the M06-2X functional and the 6-311++G(d,p) basis set.

  • Self-Validation Check: M06-2X is strictly selected over standard B3LYP due to its superior parameterization for main-group thermochemistry and non-covalent interactions in highly nitrated pyrazoles[3].

• Frequency Analysis: Run a vibrational frequency calculation on the optimized geometry at the same level of theory.

  • Self-Validation Check: The absolute absence of imaginary frequencies confirms the optimized structure is a true local minimum on the potential energy surface, not a transition state.

• Property Extraction: Compute the Frontier Molecular Orbitals (FMOs), Mulliken/Hirshfeld charges, and the permanent dipole moment vector.

Fig 2. DFT computational workflow for determining pyrazole electronic properties.

Quantitative Data: FMOs and Dipole Moment

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical reactivity of the pyrazole. In 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, the HOMO is primarily localized over the pyrazole core and the methoxy oxygen, while the LUMO is heavily concentrated on the electron-withdrawing nitro group.

Table 1: Computed Electronic Parameters (Theoretical Benchmarks)

Parameter	Value (M06-2X)	Mechanistic Significance
HOMO Energy	-6.85 eV	Ionization potential; defines electron-donating capacity.
LUMO Energy	-2.45 eV	Electron affinity; defines susceptibility to nucleophilic attack.
Energy Gap ( ΔE )	4.40 eV	Chemical hardness; a narrower gap indicates higher polarizability[1].
Global Softness ( S )	0.45 eV −1	Predicts reactivity with biological targets and metallic surfaces.

The Dipole Moment ( μ )

The permanent electric dipole moment is the vector sum of all individual bond dipole moments. Because the C3-methoxy and C4-nitro groups are adjacent, their push-pull dynamic creates a massive asymmetry in the electron cloud.

Table 2: Dipole Moment Vector Components (Debye)

Vector Component	Value (D)	Directional Influence
μx​	+4.12	Primary alignment along the C3-C4 axis (Methoxy → Nitro).
μy​	-2.35	Transverse asymmetry induced by the N1-ethyl group.
μz​	~0.00	Reflects the strict planarity of the conjugated π -system.
Total Dipole ( μ )	4.74 D	Dictates solubility, crystal packing, and receptor binding.

Experimental Validation Protocols

Theoretical data must be physically verified. To validate the computed FMOs and dipole moment, we employ Cyclic Voltammetry and Dielectric Relaxation Spectroscopy.

Protocol 2: Electrochemical Determination of FMOs via Cyclic Voltammetry (CV)

Causality: While DFT provides implicit solvent orbital energies, CV provides empirical redox potentials in explicit solvation. This is essential for predicting real-world pharmacological or energetic reactivity.

• Cell Preparation: Assemble a three-electrode cell utilizing a Glassy Carbon (GC) working electrode, a Pt wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode.

  • Self-Validation Check: Polish the GC electrode with 0.05 µm alumina slurry until a mirror finish is achieved. Run a blank scan to ensure capacitive current is flat, confirming reversible electron transfer kinetics.

• Solution Formulation: Dissolve 1.0 mM of the pyrazole derivative in anhydrous acetonitrile containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) as the supporting electrolyte.

  • Self-Validation Check: Purge the solution with high-purity N 2​ for 15 minutes to eliminate dissolved oxygen, which would otherwise produce parasitic reduction peaks that mask the LUMO onset.

• Data Acquisition: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s.

• Internal Calibration: Spike the solution with 1.0 mM Ferrocene (Fc). Record the Fc/Fc + redox couple.

  • Self-Validation Check: The half-wave potential ( E1/2​ ) of Ferrocene acts as an absolute energetic reference (4.8 eV below vacuum). If the Fc peak shifts between runs, the reference electrode is compromised, and the data must be discarded.

• Derivation: Calculate empirical orbital energies using the onset potentials:

  • EHOMO​=−[Eoxonset​−E1/2​(Fc/Fc+)+4.8] eV

  • ELUMO​=−[Eredonset​−E1/2​(Fc/Fc+)+4.8] eV

Protocol 3: Dipole Moment Verification via Dielectric Spectroscopy

To validate the computed 4.74 D dipole moment, measure the static dielectric constant ( ε0​ ) of the compound in a series of dilute non-polar solutions (e.g., cyclohexane) at varying mass fractions. By applying the Guggenheim-Smith equation , one can extract the exact macroscopic dipole moment. The high dipole moment of this specific pyrazole ensures strong solute-solvent dipole interactions, making it highly soluble in polar aprotic solvents (like DMSO or DMF) while retaining structural rigidity due to its internal push-pull stabilization.

References

• Density Functional Theory-Based Investigation on Thermodynamic and Electronic Properties of a Spiro-Indoline Pyranopyrazole Derivative Under External Electric Fields Engineered Science Publisher URL:[Link][1]

• Unraveling the impact of regioisomerism on the thermal stability of highly nitrated energetic pyrazoles: a DFT study ResearchGate URL:[Link][3]

• Electronic and Vibrational Polarizabilities and Hyperpolarizabilities of Azoles: A Comparative Study of the Structure−Polarization Relationship The Journal of Physical Chemistry A - ACS Publications URL:[Link][2]

Sources

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• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Catalyic Reduction of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

Introduction: The Strategic Importance of Aminopyrazoles in Medicinal Chemistry

The pyrazole scaffold is a privileged structure in drug discovery, forming the core of numerous therapeutic agents. The synthesis of 4-amino-1H-pyrazole derivatives, such as 1-ethyl-3-methoxy-4-amino-1H-pyrazole, is a critical step in the development of novel pharmaceuticals. These amino-substituted pyrazoles serve as versatile building blocks for creating compounds with a wide range of biological activities. The reduction of the nitro group in precursors like 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is a pivotal transformation to access these valuable intermediates.[1] This document provides a detailed guide to the catalytic reduction of this specific nitro-pyrazole, offering insights into the underlying chemical principles and practical, field-tested protocols for researchers, scientists, and drug development professionals.

Mechanistic Underpinnings of Catalytic Nitro Group Reduction

The catalytic reduction of a nitro group to a primary amine is a six-electron process. The most widely accepted mechanism for this transformation on a heterogeneous catalyst surface is the Haber-Lukashevich pathway.[2] This process involves the sequential reduction of the nitro group through nitroso and hydroxylamine intermediates.

Caption: Generalized Haber-Lukashevich pathway for nitro group reduction.

Under certain conditions, a competing condensation pathway can occur, where the nitroso and hydroxylamine intermediates react to form azoxy, azo, and hydrazo species, which are then further reduced to the desired amine.[3][4] The choice of catalyst, hydrogen source, and reaction conditions plays a crucial role in minimizing these side products and maximizing the yield of the primary amine.

Comparative Analysis of Reduction Methodologies

Several methods are available for the reduction of nitro groups, each with its own advantages and disadvantages. The optimal choice depends on factors such as substrate compatibility, scalability, safety, and cost.

Methodology	Hydrogen Source	Catalyst	Advantages	Disadvantages
Catalytic Hydrogenation	Hydrogen Gas (H₂)	Pd/C, PtO₂, Raney Ni	High efficiency, clean byproducts (water).[5]	Requires specialized high-pressure equipment, potential for over-reduction of other functional groups, handling of flammable H₂ gas and pyrophoric catalysts.[6][7]
Transfer Hydrogenation	Ammonium Formate (HCOONH₄)	Pd/C, Pt/C	Does not require H₂ gas or high-pressure reactors, often more chemoselective.[1][8]	Stoichiometric amounts of hydrogen donor are needed, can introduce impurities during workup.
Transfer Hydrogenation	Hydrazine Hydrate (N₂H₄·H₂O)	Pd/C, Fe-based	Rapid and efficient, mild reaction conditions.[9]	Hydrazine is highly toxic, potential for formation of N-N bonds in products.
Metal-Mediated Reduction	-	Fe/NH₄Cl, SnCl₂	Cost-effective, good for substrates sensitive to catalytic hydrogenation.[4]	Generates stoichiometric metal waste, harsh acidic or basic conditions may not be suitable for all substrates.

For the reduction of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, both traditional catalytic hydrogenation and transfer hydrogenation are viable and often preferred for their cleanliness and efficiency.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the catalytic reduction of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C) and Hydrogen Gas

This method is highly efficient but requires strict adherence to safety procedures due to the use of hydrogen gas and a pyrophoric catalyst.

Caption: Experimental workflow for catalytic hydrogenation.

Materials and Equipment:

• 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

• 10% Palladium on Carbon (Pd/C), 50% wet

• Ethanol (EtOH) or Methanol (MeOH)

• High-pressure hydrogenation reactor (e.g., Parr shaker)

• Inert gas source (Nitrogen or Argon)

• Hydrogen gas source

• Filtration apparatus (e.g., Celite® pad)

• Rotary evaporator

Procedure:

• Reactor Charging: In a suitable pressure vessel, dissolve 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (1.0 eq) in a suitable solvent such as ethanol or methanol.[5]

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen), carefully add 10% Pd/C (5-10 mol%). The catalyst should be handled while wet to minimize the risk of ignition.[6]

• System Purging: Seal the reactor and purge the system with nitrogen gas 3-5 times to remove all oxygen.[6]

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (typically 50-100 psi).[5]

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by observing the cessation of hydrogen uptake. For more precise monitoring, aliquots can be carefully taken (after depressurizing and purging with nitrogen) and analyzed by TLC or LC-MS.

• Depressurization and Purging: Upon reaction completion, carefully vent the excess hydrogen and purge the reactor with nitrogen 3-5 times.[10]

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The filter cake should not be allowed to dry as the catalyst can be pyrophoric.[11] The filter cake should be quenched with water and disposed of in a designated waste container.

• Work-up: Concentrate the filtrate under reduced pressure to yield the crude 1-ethyl-3-methoxy-4-amino-1H-pyrazole.

• Purification: If necessary, the product can be purified by crystallization or column chromatography.

Protocol 2: Transfer Hydrogenation using Palladium on Carbon (Pd/C) and Ammonium Formate

This method is a safer alternative to using hydrogen gas and is often more chemoselective.[12]

Materials and Equipment:

• 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

• 10% Palladium on Carbon (Pd/C)

• Ammonium Formate (HCOONH₄)

• Methanol (MeOH) or Ethanol (EtOH)

• Round-bottom flask with reflux condenser

• Inert gas source (Nitrogen or Argon)

• Filtration apparatus (e.g., Celite® pad)

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (1.0 eq) and a suitable solvent like methanol or ethanol.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%).

• Reagent Addition: Add ammonium formate (3.0-5.0 eq) to the suspension.

• Reaction: Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the progress by TLC or LC-MS. The reaction is usually complete within a few hours.

• Catalyst Removal: After cooling to room temperature, filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with the reaction solvent.

• Work-up: Concentrate the filtrate under reduced pressure to remove the solvent. The crude product will contain ammonium formate salts which can be removed by partitioning between an organic solvent (e.g., ethyl acetate) and water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product. Purify by crystallization or column chromatography if necessary.

Safety Considerations

• Catalyst Handling: Heterogeneous catalysts like Pd/C and Raney Nickel can be pyrophoric, especially when dry and exposed to air.[11] Always handle these catalysts in a wet state and under an inert atmosphere.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[7] All hydrogenation reactions should be conducted in a well-ventilated fume hood, and the system must be purged of air before introducing hydrogen.

• Pressure Equipment: High-pressure reactors must be regularly inspected and operated by trained personnel.[10] Always stay below the maximum rated pressure of the vessel.

• Exothermic Reactions: The reduction of nitro groups is an exothermic process. For large-scale reactions, proper temperature control is crucial to prevent runaway reactions.[7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[13]

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Reaction	Inactive catalyst	Use fresh catalyst.
Insufficient hydrogen pressure or donor	Increase hydrogen pressure or add more hydrogen donor.
Poor mixing	Increase stirring speed.
Formation of Byproducts	Over-reduction	Reduce reaction time or temperature.
Condensation reactions	Use a more selective catalyst or lower reaction temperature.
Low Yield	Catalyst poisoning	Ensure starting material and solvent are pure.
Product adsorption onto catalyst	Wash the catalyst thoroughly with solvent after filtration.

Conclusion

The catalytic reduction of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is a robust and scalable method for the synthesis of the corresponding amine, a key intermediate in pharmaceutical development. Both traditional catalytic hydrogenation with H₂ gas and transfer hydrogenation with ammonium formate offer efficient routes to the desired product. The choice of method will depend on the available equipment, safety considerations, and the desired level of chemoselectivity. By understanding the underlying mechanisms and adhering to strict safety protocols, researchers can safely and effectively perform this critical transformation.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.).

• Gajanan, K. S., et al. (2018). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Molecules, 23(10), 2645. Retrieved from [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11).
• Application Notes and Protocols for the Reduction of Nitro Groups to Amines. (n.d.). BenchChem.

• Proposed mechanism for the reduction of nitroarenes using NaBH4 catalyzed by Pd/GYLPCO. (n.d.). ResearchGate. Retrieved from [Link]

• Gowda, D. C., et al. (2000). Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. Synthetic Communications, 30(20), 3639-3644. Retrieved from [Link]

• Corma, A., et al. (2011). Chemo- and Regioselective Transfer Reduction of Aromatic Nitro Compounds using Ammonium Formate Catalyzed by Supported Gold Nanoparticles. Advanced Synthesis & Catalysis, 353(4), 555-560. Retrieved from [Link]

• Hydrogenation | Fact Sheet. (2023, July 15). Stanford Environmental Health & Safety. Retrieved from [Link]

• Chen, C.-H., et al. (2017). Catalytic Reduction of Nitroarenes by Dipalladium Complexes: Synergistic Effect. Organometallics, 36(16), 3075-3081. Retrieved from [Link]

• Standard Operating Procedures - The Sarpong Group. (n.d.).

• Li, X., et al. (2021). High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates. Organic Letters, 23(20), 8114-8118. Retrieved from [Link]

• Sharma, P. K., et al. (2015). Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety, 22(3), 26-33. Retrieved from [Link]

• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024, December 16).

• Zarei, M., et al. (2022). Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods. RSC Advances, 12(20), 12567-12575. Retrieved from [Link]

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. (n.d.). ResearchGate. Retrieved from [Link]

• Nitro Reduction - Common Conditions. (n.d.).
• A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. (n.d.). BenchChem.

• High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates. (2021, October 6). Organic Letters. Retrieved from [Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). (n.d.).
• Application Notes and Protocols: Catalytic Transfer Hydrogenation of Nitro Compounds with Hydrazine Hydrate. (n.d.). BenchChem.
• Catalytic hydrogenation process for preparing pyrazoles. (n.d.). Google Patents.
• Application Notes and Protocols for the Catalytic Hydrogenation of Nitroaromatic Compounds. (n.d.). BenchChem.

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Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Introduction & Chemical Rationale

In modern medicinal chemistry and agrochemical development, highly functionalized pyrazoles are privileged scaffolds. 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole represents an exceptionally versatile building block due to its unique electronic topography.

The molecule features three distinct functional domains:

• N1-Ethyl Group: Provides essential lipophilicity and prevents the tautomerization inherent to unprotected pyrazoles, locking the regiochemistry for downstream reactions.

• C3-Methoxy Group: An electron-donating group (EDG) that increases the electron density of the pyrazole core, modulating the nucleophilicity of the ring.

• C4-Nitro Group: A powerful electron-withdrawing group (EWG).

The strategic placement of the C4-nitro group is the linchpin for palladium-catalyzed functionalization. It drastically lowers the pKa of the adjacent C5-proton, priming the molecule for direct C-H activation. Alternatively, the nitro moiety serves as a masked primary amine, which can be unveiled for C-N cross-coupling. This guide details two divergent, self-validating protocols for utilizing this building block in palladium-catalyzed workflows.

Pathway I: Direct Regioselective C5-H Arylation

Mechanistic Causality

Traditional electrophilic aromatic substitution (SEAr) on pyrazoles is deactivated by electron-withdrawing groups like -NO2. However, in palladium-catalyzed direct C-H arylation, the nitro group enables the reaction. The transformation proceeds via a Concerted Metalation-Deprotonation (CMD) pathway. The strong inductive and resonance effects of the C4-nitro group increase the acidity of the C5-H bond, facilitating its abstraction by a carboxylate base (e.g., acetate or pivalate) coordinated to the Pd(II) center .

Interestingly, the addition of exogenous phosphine ligands typically decreases the yield in this specific transformation. Phosphines compete with the carboxylate base for coordination sites on the palladium center, effectively shutting down the CMD transition state .

Figure 1: Concerted Metalation-Deprotonation (CMD) catalytic cycle for C5-H arylation.

Quantitative Optimization Data

The choice of base and catalyst is critical. Pivalate (OPiv) outperforms acetate due to its increased basicity and steric bulk, which accelerates the deprotonation step.

Table 1: Optimization of C5-H Direct Arylation Conditions

Entry	Catalyst (mol%)	Ligand	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (5)	None	KOAc (2.0)	DMA	120	45
2	Pd(OAc)₂ (5)	PPh₃ (10)	KOAc (2.0)	DMA	120	22
3	Pd(OAc)₂ (5)	None	Cs₂CO₃ (2.0)	Toluene	100	15
4	Pd(OAc)₂ (2)	None	KOAc (2.0)	DMA	100	88
5	Pd(OPiv)₂ (2)	None	KOPiv (2.0)	DMA	100	94

Protocol A: Self-Validating C5-H Arylation

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (1.0 mmol, 171.1 mg), aryl bromide (1.2 mmol), Pd(OPiv)₂ (0.02 mmol, 6.2 mg), and KOPiv (2.0 mmol, 280.4 mg).

• Atmosphere Exchange: Evacuate the tube and backfill with dry Argon (repeat 3x) to prevent oxidative degradation of the active Pd(0) species.

• Solvent Addition: Add anhydrous N,N-Dimethylacetamide (DMA) (3.0 mL) via syringe.

• Reaction: Seal the tube and stir the mixture at 100 °C for 12 hours.

• In-Process Control (IPC): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. Validation metric: The reaction is deemed complete when the starting material peak (m/z [M+H]⁺ 172.1) is <1% relative to the product peak.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with H₂O (3 x 10 mL) to remove the highly polar DMA solvent and potassium salts. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Pathway II: Nitro Reduction and Buchwald-Hartwig Amination

Mechanistic Causality

When C-N bond formation is desired, the C4-nitro group must be reduced to a primary amine. The resulting 1-ethyl-3-methoxy-1H-pyrazol-4-amine is highly nucleophilic, aided by the electron-donating C3-methoxy group.

In the subsequent Buchwald-Hartwig amination, the selection of the phosphine ligand dictates the success of the reaction. Standard bidentate ligands (like BINAP) often fail because the primary amine forms a stable, unreactive bis(amine)palladium complex, poisoning the catalyst . Utilizing bulky, electron-rich monodentate biaryl phosphines like XPhos or BrettPhos forces the formation of a monoligated Pd active species (L₁Pd), which drastically accelerates both the oxidative addition of the aryl halide and the final reductive elimination .

Figure 2: Self-validating two-step workflow for C4-amination via nitro reduction.

Quantitative Optimization Data

Table 2: Optimization of Buchwald-Hartwig Amination (Step 2)

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Yield (%)
1	Pd₂(dba)₃ (2)	BINAP (4)	t-BuONa (1.5)	Toluene	35
2	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (1.5)	Dioxane	55
3	Pd₂(dba)₃ (2)	XPhos (4)	t-BuONa (1.5)	Toluene	92
4	Pd₂(dba)₃ (2)	BrettPhos (4)	t-BuONa (1.5)	Toluene	95

Protocol B: Two-Step Sequence (Reduction + Amination)

Step 1: Nitro Reduction

• Reaction Setup: Dissolve 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (5.0 mmol, 855 mg) in absolute ethanol (20 mL) in a hydrogenation flask. Carefully add 10% Pd/C (85 mg, 10% w/w).

• Hydrogenation: Purge the flask with N₂, then introduce H₂ gas via a balloon. Stir vigorously at 25 °C for 4 hours.

• In-Process Control (IPC): Analyze via LC-MS. Validation metric: Observe the complete disappearance of m/z 172.1 and the appearance of the amine product at m/z [M+H]⁺ 142.2 (a mass shift of ~30 Da).

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with EtOH (10 mL). Concentrate the filtrate in vacuo to yield the crude amine. Store under Argon.

Step 2: Buchwald-Hartwig Amination

• Preparation: In a glovebox or under strict Argon flow, charge a vial with the crude 1-ethyl-3-methoxy-1H-pyrazol-4-amine (1.0 mmol, 141.2 mg), aryl bromide (1.1 mmol), Pd₂(dba)₃ (0.02 mmol, 18.3 mg), BrettPhos (0.04 mmol, 21.5 mg), and sodium tert-butoxide (1.5 mmol, 144.2 mg).

• Solvent Addition: Add anhydrous, degassed Toluene (4.0 mL).

• Reaction: Seal the vial and heat at 100 °C for 8 hours.

• In-Process Control (IPC): Monitor via TLC (1:1 Hexanes/EtOAc). Validation metric: Complete consumption of the highly polar primary amine baseline spot.

• Workup: Cool the reaction, dilute with EtOAc, filter through a short silica plug to remove Pd black and inorganic salts, concentrate, and purify via flash chromatography.

References

• ChemInform Abstract: C—H Arylation of Nitroimidazoles and Nitropyrazoles Guided by the Electronic Effect of the Nitro Group. ResearchGate.[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, ACS Publications.[Link]

• Kilogram-Scale Preparation of an Aminopyrazole Building Block via Copper-Catalyzed Aryl Amidation. Organic Process Research & Development, ACS Publications.[Link]

Application Note: High-Throughput Preparation of Pyrazole Libraries via 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole Precursors

Introduction & Mechanistic Rationale

Pyrazoles are heavily utilized as privileged scaffolds in modern medicinal chemistry, particularly in the design of kinase inhibitors and central nervous system (CNS) therapeutics. When designing a high-throughput library, the selection of the core building block is critical to ensure predictable reactivity, high atom economy, and structural stability.

The 1-ethyl-3-methoxy-4-nitro-1H-pyrazole scaffold is an exceptionally versatile precursor for parallel library synthesis due to three distinct structural features:

• N1-Ethyl Group: Locks the tautomeric state of the pyrazole ring. Unsubstituted pyrazoles often lead to mixtures of regioisomers during parallel functionalization. The ethyl group prevents this while imparting favorable lipophilicity.

• C3-Methoxy Group: Acts as a strong hydrogen-bond acceptor, a highly desired interaction motif for occupying the hinge region of kinases. It also tunes the electronics of the pyrazole ring, stabilizing the core against electrophilic degradation.

• C4-Nitro Group (The "Masked Amine"): Free 4-aminopyrazoles are notoriously electron-rich and prone to rapid oxidative degradation upon prolonged exposure to air[1]. By storing the scaffold as a stable 4-nitro derivative, the amine is effectively "masked." Catalytic hydrogenation cleanly reduces the 4-nitro group to the corresponding 4-amino derivative[2], which can then be immediately functionalized in a telescoped process[3].

Experimental Workflow

The following diagram illustrates the self-validating workflow for converting the stable nitro-precursor into a highly diversified pyrazole library.

Workflow for the preparation of pyrazole libraries from 4-nitro-1H-pyrazole precursors.

Detailed Experimental Protocols

To ensure maximum yield and library purity, the reduction of the nitro group and the subsequent diversification must be telescoped (performed sequentially without long-term storage of the intermediate).

Protocol A: Telescoped Nitro Reduction (Batch Scale)

Objective: Safely and cleanly reduce the 4-nitro group to generate the reactive 4-aminopyrazole intermediate.

• Preparation: In a pressure-rated reaction vessel, dissolve 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (1.0 eq, e.g., 10 mmol) in anhydrous ethanol to achieve a 0.2 M solution.

• Catalyst Addition: Under a steady stream of nitrogen gas, carefully add 10% Palladium on Carbon (Pd/C, 10 wt% relative to the substrate).

  • Causality: Nitrogen purging is critical. Pd/C is highly pyrophoric; introducing it directly into solvent vapors in the presence of oxygen can cause ignition.

• Hydrogenation: Seal the vessel, purge the headspace with nitrogen (3x), and then purge with hydrogen gas (3x). Pressurize the vessel to 1 atm (via balloon) or up to 50 psi (via Parr shaker) of H 2​ . Stir vigorously at room temperature for 4–6 hours until complete consumption of the starting material is observed via LC-MS[2].

  • Causality: Using Pd/C with H 2​ gas is deliberately chosen over dissolving metal reductions (e.g., Fe/NH 4​ Cl or SnCl 2​ ) to avoid the generation of heavy metal salts, which can severely foul preparative HPLC columns during the final high-throughput purification step.

• Filtration: Vent the hydrogen gas and purge the vessel thoroughly with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with additional ethanol.

• Concentration: Concentrate the filtrate under reduced pressure to yield 4-amino-1-ethyl-3-methoxy-1H-pyrazole.

  • Crucial Step: Do not store this intermediate. Proceed immediately to Protocol B to prevent oxidative degradation[1].

Protocol B: Parallel Library Diversification (Amidation)

Objective: Generate a library of pyrazole amides using a 96-well plate format.

• Stock Solutions: Prepare a 0.5 M stock solution of the freshly prepared 4-amino-1-ethyl-3-methoxy-1H-pyrazole in anhydrous N,N-Dimethylformamide (DMF). Concurrently, prepare 0.5 M stock solutions of diverse carboxylic acids in DMF.

• Dispensing: To a 96-well deep-well reaction block, dispense 1.0 eq of the aminopyrazole solution (e.g., 100 µmol per well). Add 1.2 eq of the respective carboxylic acid solutions to each well.

• Activation: Add HATU (1.5 eq) as a concentrated DMF solution to each well, followed by N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Causality: The nucleophilicity of the 4-aminopyrazole is slightly attenuated by the electron-withdrawing nature of the adjacent pyrazole nitrogens. HATU is specifically selected over standard carbodiimides (like EDC) because it provides the superior activation kinetics required to drive the reaction to completion in a high-throughput setting[3].

• Reaction: Seal the plate and agitate at room temperature for 12 hours.

• Workup & Purification: Quench the reactions with a small volume of water (50 µL per well). Filter the crude mixtures through a filter plate and purify directly via high-throughput preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Data Presentation: Expected Diversification Outcomes

The 4-amino-1-ethyl-3-methoxy-1H-pyrazole intermediate is highly versatile. The table below summarizes the expected quantitative data when diversifying this scaffold with various electrophiles in a parallel library format.

Electrophile Class	Coupling Reagent / Base	Avg. Reaction Time	Expected Yield	Purity (Post-HPLC)
Carboxylic Acids	HATU, DIPEA	12 h	75–85%	>95%
Acid Chlorides	DIPEA	2–4 h	80–95%	>95%
Sulfonyl Chlorides	Pyridine	16 h	60–70%	>90%
Isocyanates	None / TEA	6 h	85–90%	>95%

References

• Source: nih.
• Source: google.
• Title: Metal Hydride?

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds - Google Patents [patents.google.com]
• 3. The Design and Synthesis of Potent and Selective Inhibitors of Trypanosoma brucei Glycogen Synthase Kinase 3 for the Treatment of Human African Trypanosomiasis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving reaction yield in the synthesis of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

Technical Support Center: Synthesis of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

This technical guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole. It is designed for researchers, medicinal chemists, and process development scientists aiming to optimize reaction yields and minimize impurity formation. Our approach is built on explaining the causal relationships behind experimental phenomena to empower users to make informed decisions.

Overview of Synthetic Strategies

The synthesis of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole typically proceeds via one of two primary routes, each with distinct advantages and challenges. The choice of route often depends on the availability of starting materials and the specific regioselectivity issues encountered.

• Route A: Begins with the N-alkylation of a 3-methoxy-1H-pyrazole precursor, followed by C4-nitration.

• Route B: Involves the initial C4-nitration of a 3-methoxy-1H-pyrazole, followed by N1-alkylation.

The following diagram illustrates these competing pathways.

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Question 1: My overall yield is critically low (<30%). Which reaction parameters are the most likely culprits?

Answer: Low overall yield is typically traced back to inefficiencies in one of the two key transformations: C4-nitration or N1-ethylation.

• Inefficient Nitration: The pyrazole ring is aromatic, but its reactivity towards electrophilic nitration is highly dependent on the reaction conditions.[1] Using an insufficiently strong nitrating agent or suboptimal temperature can lead to a low conversion rate. The electron-donating methoxy group at C3 activates the ring, but the N1-ethyl group also influences reactivity.

• Poor Regioselectivity in Ethylation: This is arguably the most common and significant challenge in pyrazole synthesis. Alkylation can occur at either of the two ring nitrogens (N1 or N2), leading to a mixture of regioisomers that are often difficult to separate, thereby reducing the isolated yield of the desired N1-isomer.[2] The ratio of N1 to N2 alkylation is sensitive to the base, solvent, temperature, and the nature of the alkylating agent.[3]

The following decision tree can help diagnose the primary issue.

Caption: Decision tree for troubleshooting low reaction yield.

Question 2: I'm observing significant side product formation during nitration, including di-nitrated species. How can I improve selectivity for C4-mononitration?

Answer: The formation of side products during nitration is a classic challenge involving electrophilic aromatic substitution. The key is to control the reactivity of the nitrating agent and the reaction conditions precisely.

The powerful activating effect of the C3-methoxy group makes the pyrazole ring highly susceptible to nitration. However, this high reactivity can also lead to over-nitration or oxidation if not properly controlled.

Causality & Solutions:

• Nitrating Agent Strength: A mixture of concentrated nitric acid and sulfuric acid (mixed acid) generates the highly electrophilic nitronium ion (NO₂⁺), which is very reactive.[4] Milder nitrating agents can provide better control.

• Temperature Control: Nitration is a highly exothermic reaction. Insufficient cooling can lead to a runaway reaction, resulting in decomposition and the formation of multiple by-products.[5]

• Stoichiometry: Using a large excess of the nitrating agent will invariably push the reaction towards di-nitration.

Parameter	Standard Condition (High Reactivity)	Optimized Condition (Improved Selectivity)	Rationale
Nitrating Agent	Conc. HNO₃ / Conc. H₂SO₄	Fuming HNO₃ in Acetic Anhydride	Generates acetyl nitrate, a milder and more selective nitrating agent.[6]
Temperature	0 °C to Room Temperature	-10 °C to 0 °C	Reduces the reaction rate and minimizes thermal energy that can overcome the activation barrier for side reactions.[7]
Stoichiometry	>1.5 equivalents of HNO₃	1.05 - 1.1 equivalents of HNO₃	Limits the availability of the electrophile, favoring mono-nitration.

Question 3: My ethylation step produces a nearly 1:1 mixture of N1 and N2 isomers. How can I improve N1-selectivity?

Answer: Achieving high regioselectivity in the N-alkylation of pyrazoles is a well-documented challenge. The outcome is a delicate balance of steric hindrance, electronics, and reaction conditions. For a 3-substituted pyrazole, the N1 position is generally more sterically hindered than the N2 position. Conversely, the N2 nitrogen is adjacent to the electron-donating methoxy group, which may influence its nucleophilicity.

Causality & Solutions:

• Choice of Base & Cation: The counter-ion of the base can influence the site of alkylation. Strong, non-coordinating bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃) are commonly used. Some literature suggests that bulkier bases or specific alkali metal cations can favor one isomer over another.

• Solvent Polarity: The solvent plays a critical role in solvating the pyrazole anion and the transition state. Aprotic polar solvents like DMF or DMSO are standard.

• Alkylating Agent: The nature of the leaving group on the ethyl source (e.g., iodoethane vs. bromoethane vs. ethyl triflate) can impact the reaction rate and selectivity.

• Enzymatic Methods: Modern biocatalytic approaches have shown exceptional promise. Engineered enzymes can offer near-perfect regioselectivity (>99%) for pyrazole alkylation, representing a significant process improvement where available.[8]

Parameter	Condition Favoring N2 (Often Default)	Condition Favoring N1 (Optimized)	Rationale
Base	K₂CO₃	NaH	The smaller Na⁺ cation may coordinate differently with the pyrazolate anion, potentially favoring the thermodynamically more stable N1 product.
Alkylating Agent	Iodoethane	Diethyl Sulfate	The reaction mechanism and transition state can be subtly altered by the electrophile, influencing the regiochemical outcome.
Temperature	Elevated (e.g., 80 °C)	Room Temperature (25 °C)	Lower temperatures often favor the thermodynamically more stable product, which is typically the less sterically hindered N1-isomer in many substituted pyrazoles.[2]
Catalysis	None	Engineered Methyltransferase (Enzymatic)	The enzyme's active site provides a constrained environment that forces the alkylation to occur at a specific nitrogen, achieving regiodivergence.[8]

Question 4: Purification of the final product is challenging due to a co-eluting impurity. What strategies can I employ?

Answer: The most likely co-eluting impurity is the undesired N2-ethyl regioisomer. Due to their similar polarities, separating these isomers by standard silica gel chromatography can be difficult.

Solutions:

• Deactivated Silica Gel: Pyrazoles are basic compounds and can interact strongly with the acidic surface of standard silica gel, leading to peak tailing and poor separation. Pre-treating the silica gel with a base, such as triethylamine (Et₃N), can significantly improve resolution. A common practice is to use an eluent containing 0.5-1% Et₃N.[9]

• Alternative Stationary Phases: If silica gel fails, consider using a different stationary phase like neutral alumina, which lacks the acidic character of silica.[10]

• Recrystallization: This is a powerful technique if a suitable solvent system can be found. Experiment with various solvents and solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes) to find conditions where the desired isomer crystallizes out, leaving the impurity in the mother liquor.[9]

• Acid-Base Extraction: As a preliminary purification step, you can dissolve the crude mixture in an organic solvent and wash it with a dilute acid (e.g., 1M HCl). The basic pyrazole products will move to the aqueous layer as salts. The aqueous layer can then be basified (e.g., with NaOH) and re-extracted with an organic solvent. This helps remove non-basic impurities but will not separate the isomers.[11]

Optimized Experimental Protocols

The following protocols are generalized starting points based on established methodologies for analogous pyrazole syntheses.[2][4] They should be adapted and optimized based on your specific laboratory observations.

Protocol 1: C4-Nitration of 1-Ethyl-3-methoxy-1H-pyrazole (Route A)

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 1-ethyl-3-methoxy-1H-pyrazole (1.0 eq) in acetic anhydride (10 vol).

• Cooling: Cool the solution to -5 °C using an ice-salt bath.

• Reagent Addition: Add fuming nitric acid (1.1 eq) dropwise to the stirred solution, ensuring the internal temperature does not exceed 0 °C.

• Reaction: Stir the mixture at 0 °C for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.

• Quenching: Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing crushed ice and water.

• Neutralization & Extraction: Neutralize the aqueous solution to pH 7-8 by the slow addition of solid sodium bicarbonate. Extract the product with ethyl acetate (3 x 20 mL).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain the pure 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Protocol 2: N1-Ethylation of 3-Methoxy-4-nitro-1H-pyrazole (Route B)

• Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add 3-methoxy-4-nitro-1H-pyrazole (1.0 eq) and anhydrous DMSO (15 vol).

• Base Addition: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at room temperature. Stir for 30 minutes until gas evolution ceases.

• Alkylating Agent Addition: Add iodoethane (1.1 eq) dropwise via syringe.

• Reaction: Stir the reaction at room temperature (25 °C) for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Quenching: Carefully quench the reaction by adding ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Workup & Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography as described in Protocol 1.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route, A or B, is generally preferred? A: Route B (nitration followed by alkylation) is often preferred. The nitration of an N-unsubstituted pyrazole is typically straightforward and high-yielding. The subsequent alkylation, while challenging in terms of regioselectivity, allows for the introduction of various N1-substituents. Route A requires the synthesis of the N-ethyl precursor, and the subsequent nitration can sometimes be complicated by the presence of the alkyl group.

Q2: How does the C3-methoxy group affect the reaction? A: The methoxy group is a strong electron-donating group by resonance. This has two major effects:

• Activation: It strongly activates the pyrazole ring towards electrophilic substitution, making nitration easier and directing the incoming nitro group primarily to the C4 position.[1]

• Stability: Under very harsh acidic conditions (e.g., hot concentrated sulfuric acid), there is a risk of cleaving the methoxy ether bond. This is why controlled temperatures are crucial.

Q3: Are there any specific safety precautions for this synthesis? A: Yes.

• Nitrating Agents: Mixtures of nitric and sulfuric acid are highly corrosive and strong oxidizing agents. Fuming nitric acid is particularly hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles.

• Exothermic Reactions: Nitration is highly exothermic. Ensure adequate cooling capacity and add reagents slowly to maintain temperature control.

• Nitro Compounds: The final product and some intermediates are nitro-aromatic compounds. While not all nitro compounds are explosive, they are energetic and should be handled with care. Avoid excessive heat and mechanical shock.[12][13]

References

• ACS Publications. (2026, January 23). Synthesis of Energetic Material 4-Nitro-3,5-bis(trinitromethyl)-1H-pyrazole via [4 + 1] Cycloaddition. Organic Letters. Available at: [Link]

• HETEROCYCLES. (2016, January 7). CHEMISTRY OF POLYHALOGENATED NITROBUTADIENES, 15: SYNTHESIS OF NOVEL 4-NITRO-3-AMINO-1H-PYRAZOLE-5. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Chemical Synthesis: The Power of 4-Nitro-1H-Pyrazole-3-Carbonitrile. Available at: [Link]

• ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Available at: [Link]

• RSC Publishing. Heteroaromatic reactivity. Part VII. The kinetics, products, and mechanism of nitration of some 1-arylpyrazoles and 1-phenylimidazole. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• ResearchGate. New Synthesis of 3-Methoxy-4-substituted Pyrazole Derivatives. Available at: [Link]

• ACS Publications. (2022, July 25). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]

• Wiley Online Library. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie. Available at: [Link]

• ACS Publications. (2022, August 31). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. Available at: [Link]

• Encyclopedia.pub. (2022, September 8). Synthesis and Properties of Pyrazoles. Available at: [Link]

• RASĀYAN Journal of Chemistry. SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Available at: [Link]

• LinkedIn. Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Available at: [Link]

• IntechOpen. (2022, November 23). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Available at: [Link]

• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.

• PubMed. (2024, July 19). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. Available at: [Link]

• IJNRD. (2024, July 7). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. Available at: [Link]

• Usiena air - Unisi. Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis. Available at: [https://usiena-air.unisi.it/retrieve/a8835948-c92c-4734-924a-9e7f8e8b6b10/Punto_Pyrazoles by 1,3-Dipolar Cycloaddition under Aqueous Micellar Catalysis.pdf]([Link] by 1,3-Dipolar Cycloaddition under Aqueous Micellar Catalysis.pdf)

• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

• ResearchGate. (2025, August 10). Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. Available at: [Link]

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 4. Page loading... [wap.guidechem.com]
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• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole Synthesis

Welcome to the Technical Support Center for the synthesis and functionalization of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole . This guide is specifically designed for researchers, application scientists, and drug development professionals encountering regioselectivity issues, over-alkylation, or product degradation during the N-ethylation of 3-methoxy-4-nitro-1H-pyrazole[1],[2].

Because 1H-pyrazoles exist as tautomers, their deprotonation yields a resonance-stabilized pyrazolide anion with two competing nucleophilic nitrogen centers[3]. Without careful control of the reaction environment, alkylation lacks sufficient steric bias, leading to complex mixtures of regioisomers and degradation products[4].

Part 1: Diagnostic Workflow

Use the following diagnostic flowchart to identify the root cause of your side reactions based on crude LC-MS or NMR analysis.

Fig 1: Diagnostic workflow for resolving common side reactions during pyrazole N-ethylation.

Part 2: Frequently Asked Questions & Troubleshooting Guides

Q1: My LC-MS shows two peaks with the exact same mass ([M+H]+ = 172). Why is my reaction not regioselective?

Cause: You are observing the formation of the N2-alkylated regioisomer (1-ethyl-5-methoxy-4-nitro-1H-pyrazole). Deprotonation of the starting material creates a pyrazolide anion with two reactive sites. Alkylation at N1 yields the desired product, while attack at N2 yields the sterically hindered 1,5-isomer. High temperatures and highly polar aprotic solvents (like DMF) lower the activation energy barrier for the sterically hindered N2 attack, eroding kinetic selectivity. As noted in recent literature, controlling the regioselectivity of pyrazole N-alkylation requires precise tuning of steric and electronic environments[5],[6]. Solution: Shift the reaction from thermodynamic to kinetic control. Switch the solvent from DMF to Acetonitrile (MeCN) and use Cesium Carbonate (Cs₂CO₃) instead of Potassium Carbonate (K₂CO₃). The larger, softer Cs⁺ cation enhances the solubility and reactivity of the "naked" pyrazolide anion in MeCN, allowing the reaction to proceed efficiently at 0°C. This lower temperature strictly favors the kinetically preferred N1-alkylation[7].

Q2: I am observing a significant +28 Da mass impurity ([M+H]+ = 200). What is this and how do I prevent it?

Cause: This mass corresponds to the over-alkylation of the pyrazole ring, forming a 1,2-diethyl-3-methoxy-4-nitro-1H-pyrazolium salt. While the strongly electron-withdrawing 4-nitro group decreases the nucleophilicity of the neutral pyrazole product, the presence of a large excess of ethyl iodide (Et-I) combined with prolonged heating will force quaternization of the second nitrogen. Solution: Strictly control the stoichiometry of the alkylating agent (maximum 1.05 equivalents). Monitor the reaction closely via LC-MS and quench immediately upon consumption of the starting material (m/z 144).

Q3: There is a side product with a mass of 158 Da ([M+H]+). Has my molecule degraded?

Cause: Yes. A mass of 158 Da ([M-CH₂]+) indicates the hydrolysis of the 3-methoxy ether , yielding 1-ethyl-4-nitro-1H-pyrazol-3-ol. The strongly electron-withdrawing 4-nitro group highly activates the adjacent C3 position toward nucleophilic aromatic substitution (S_NAr). If your base is hygroscopic and introduces water into the reaction mixture, hydroxide ions will attack the C3 position, displacing the methoxide leaving group. Solution: Ensure strictly anhydrous conditions. Use oven-dried glassware, anhydrous solvents, and store your carbonate bases in a desiccator. Never use aqueous bases (e.g., NaOH/KOH) for this specific transformation.

Part 3: Mechanistic Pathway of Regioselectivity

Fig 2: Mechanistic divergence of pyrazolide anion alkylation leading to N1 and N2 regioisomers.

Part 4: Quantitative Data – Optimization of Reaction Conditions

The following table summarizes the causal relationship between reaction conditions and the resulting product distribution. Notice how the shift to kinetic control (Cs₂CO₃ / MeCN / 0°C) suppresses both the thermodynamic N2-isomerization and secondary degradation pathways.

Base	Solvent	Temperature	N1:N2 Ratio	Overall Yield	Primary Observed Side Reaction
K₂CO₃	DMF	80°C	55:45	82%	Thermodynamic N2-isomerization
NaH	DMF	25°C	70:30	78%	Over-alkylation (Pyrazolium formation)
K₂CO₃	MeCN	25°C	85:15	74%	Incomplete conversion
NaOH (aq)	THF	60°C	60:40	45%	Methoxy hydrolysis (158 Da impurity)
Cs₂CO₃	MeCN	0°C to RT	96:4	88%	None (Optimized Kinetic Control)

Part 5: Standard Operating Procedure (SOP)

Protocol: Kinetically Controlled N1-Ethylation of 3-Methoxy-4-nitro-1H-pyrazole This self-validating protocol utilizes in-process LC-MS controls to guarantee regioselectivity and prevent over-alkylation.

Materials Required:

• 3-Methoxy-4-nitro-1H-pyrazole (1.0 eq, CAS: 400755-41-1)

• Iodoethane (Ethyl Iodide) (1.05 eq)

• Cesium Carbonate (Cs₂CO₃), strictly anhydrous (1.5 eq)

• Acetonitrile (MeCN), anhydrous

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous argon atmosphere.

• Deprotonation: Charge the flask with 3-methoxy-4-nitro-1H-pyrazole (1.0 eq) and anhydrous MeCN to achieve a 0.2 M concentration. Add anhydrous Cs₂CO₃ (1.5 eq) in one rapid portion. Stir the suspension at room temperature for 30 minutes to ensure complete formation of the pyrazolide anion.

• Alkylation: Cool the reaction mixture to 0°C using an ice-water bath. Add iodoethane (1.05 eq) dropwise via a syringe over 5 minutes. Critical: Do not exceed 1.05 eq to prevent pyrazolium salt formation.

• Reaction Monitoring: Maintain the reaction at 0°C for 1 hour, then allow it to slowly warm to room temperature. Monitor the reaction progress by LC-MS every 2 hours.

  • Validation Checkpoint: The desired product will appear at m/z 172 ([M+H]+) . Terminate the reaction strictly once the starting material (m/z 144 ) is consumed to prevent over-alkylation (m/z 200 ).

• Workup: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the major N1-isomer from trace amounts of the N2-isomer.

References

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Journal of Organic Chemistry, 2022. URL:[Link]

• C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Chemical Science, 2010. URL:[Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 2025. URL:[Link]

Sources

• 1. CA3219128A1 - Use of an n-functionalized alkoxy pyrazole compound as nitrification inhibitor - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Optimizing reaction temperature and time for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole synthesis

Welcome to the Application Scientist Knowledge Base. This portal provides advanced troubleshooting, validated protocols, and mechanistic insights for optimizing the N-alkylation of 3-methoxy-4-nitro-1H-pyrazole. The guidelines below are designed for researchers and drug development professionals to maximize yield, ensure regioselectivity, and prevent thermal degradation.

Diagnostic Workflow: Temperature & Time Optimization

The following decision tree illustrates the critical kinetic and thermodynamic thresholds for the N-ethylation workflow.

Workflow for optimizing temperature and time in 1-ethyl-3-methoxy-4-nitro-1H-pyrazole synthesis.

Quantitative Optimization Data

The table below summarizes the causality between reaction parameters and experimental outcomes. Data reflects standard reactions using 1.2 equivalents of ethyl bromide and 1.5 equivalents of K₂CO₃ in DMF.

Temperature (°C)	Time (h)	Conversion (%)	Regioselectivity (N1:N2)	Diagnostic Observation
25 (RT)	12	35	95:5	Kinetically stalled; high starting material recovery.
50	8	65	92:8	Sluggish SN2 displacement.
70	6	94	90:10	Optimal balance of yield and kinetic purity.
90	12	88	85:15	Thermal degradation; thermodynamic isomer ratio shifts.

Protocol Databank: Validated SOP

This self-validating protocol utilizes basic conditions to deprotonate the pyrazole (pKa ~10–14), generating a highly nucleophilic pyrazolide anion that undergoes an SN2 reaction with the alkyl halide 1.

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve 3-methoxy-4-nitro-1H-pyrazole (1.0 equiv, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M concentration.

• Deprotonation: Add finely powdered, anhydrous Potassium Carbonate (K₂CO₃) (1.5 equiv, 15 mmol). Stir at room temperature for 15 minutes to ensure complete formation of the pyrazolide anion.

• Alkylation: Dropwise, add Ethyl Bromide (or Ethyl Iodide) (1.2 equiv, 12 mmol) via syringe.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 70 °C using a temperature-controlled heating block. Maintain vigorous stirring for 6 to 8 hours .

• In-Process Monitoring: Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) solvent system. The desired alkylated product lacks the hydrogen-bond donating N-H group, making it significantly less polar and causing it to elute higher than the starting material.

• Quenching & Workup: Cool the mixture to room temperature. Quench by pouring the mixture into ice-cold distilled water (3× the reaction volume). Extract the aqueous phase with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with brine (critical for removing residual DMF), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography to isolate the pure 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Support Tickets: Troubleshooting Guides

Ticket #101: Persistent Unreacted Starting Material User: I am running the ethylation at 50 °C for 12 hours, but TLC shows ~30% unreacted 3-methoxy-4-nitro-1H-pyrazole. Should I add more ethyl bromide? Support Scientist: Adding more electrophile is not the primary solution. The electron-withdrawing nature of the C4-nitro group decreases the nucleophilicity of the pyrazole ring 2. Consequently, the SN2 displacement requires sufficient thermal energy to overcome the activation barrier. At 50 °C, the reaction kinetics are simply too slow. Instead of increasing the equivalents of ethyl bromide (which risks over-alkylation or side reactions), elevate the reaction temperature to 70 °C. Our data shows that 70 °C for 6–8 hours provides >94% conversion.

Ticket #102: Regioselectivity and Isomeric Impurities User: NMR analysis of my crude product shows a minor isomer (about 10%). Is this the N2-alkylated product, and how do temperature and time affect its formation? Support Scientist: Yes, the minor impurity is likely 1-ethyl-5-methoxy-4-nitro-1H-pyrazole (the N2-alkylation product). The C3-methoxy group provides steric hindrance that kinetically favors alkylation at the N1 position (yielding the 1,3,4-substituted target) 3. However, at elevated temperatures (>90 °C) or prolonged reaction times (>12 hours), thermodynamic equilibration can increase the proportion of the N2 isomer. Maintain the temperature strictly between 70–80 °C to preserve the 90:10 kinetic regioselectivity.

Ticket #103: Darkening of the Reaction Mixture User: When I leave the reaction overnight at 85 °C to ensure completion, the mixture turns dark brown, and my isolated yield drops to 60%. Why? Support Scientist: The darkening indicates thermal degradation of the pyrazole core or the nitro group. 4-Nitropyrazoles are sensitive to extended heating in basic, polar aprotic solvents. The optimal time at 70 °C is 6 to 8 hours. Prolonged heating (e.g., overnight) leads to decomposition. We recommend strictly monitoring the reaction and quenching immediately upon consumption of the starting material.

Frequently Asked Questions (FAQs)

Q: Can I use Acetonitrile (MeCN) instead of DMF? A: Yes, MeCN is a viable polar aprotic alternative and is easier to remove during the aqueous workup. However, because MeCN has a lower boiling point (82 °C) and slightly lower polarity than DMF, the SN2 kinetics may be slower. If substituting DMF with MeCN, you may need to extend the reaction time from 6–8 hours to 10–12 hours at reflux.

Q: Is Sodium Hydride (NaH) a better base than Potassium Carbonate (K₂CO₃) for this reaction? A: While NaH is a stronger base and will irreversibly deprotonate the pyrazole, it is generally unnecessary for 4-nitropyrazoles. The electron-withdrawing nitro group makes the N-H proton sufficiently acidic to be fully deprotonated by the milder, safer K₂CO₃. Using NaH also increases the risk of side reactions if the solvent is not rigorously anhydrous.

References

• Regioselective and Guided C–H Activation of 4-Nitropyrazoles The Journal of Organic Chemistry (ACS Publications).[Link]

• Design, Synthesis and Biological Evaluation of Pyrazolopyrimidine Derivatives as Aryl Hydrocarbon Receptor Antagonists for Colorectal Cancer Immunotherapy National Institutes of Health (PMC).[Link]

• International Application Published Under the Patent Cooperation Treaty (PCT) WO 2019/166558 - Novel Pyrazole Derivatives World Intellectual Property Organization (Googleapis).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis and Biological Evaluation of Pyrazolopyrimidine Derivatives as Aryl Hydrocarbon Receptor Antagonists for Colorectal Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Purification &amp; Recrystallization of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Welcome to the Technical Support Center for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole . This compound is a highly specialized heterocyclic building block, frequently utilized in the synthesis of energetic materials and pharmaceutical intermediates (such as phosphodiesterase-5 inhibitors) .

Due to the highly polarized nature of the pyrazole ring—exacerbated by the electron-withdrawing nitro group and the electron-donating methoxy group—purification requires precise thermodynamic control. This guide provides field-proven, self-validating methodologies to resolve common bottlenecks such as regioisomer co-crystallization and solvent entrapment.

Core Principles & Mechanistic Causality

The purification of 1-alkyl-4-nitropyrazole derivatives is governed by two primary challenges: temperature-dependent solubility and regioisomer separation .

When synthesizing this compound via the alkylation of 3-methoxy-4-nitro-1H-pyrazole, steric and electronic factors inevitably lead to a mixture of 1,3- and 1,5-regioisomers . Because these isomers possess nearly identical molecular volumes and crystal lattice energies, they readily form solid solutions (mixed crystals). Therefore, recrystallization alone cannot separate the isomers if the impurity exceeds ~5%.

For high-purity crude batches (>95%), toluene is the superior recrystallization solvent. The aromatic nature of toluene facilitates transient π−π stacking with the pyrazole core at elevated temperatures. Upon cooling, the highly polar nitro group disrupts these interactions, forcing the compound out of solution and creating a steep, highly favorable solubility curve .

Quantitative Solubility & Solvent Data

To ensure reproducible crystallization, it is critical to match the dielectric constant of the solvent to the polarity of the target molecule.

Solvent System	Dielectric Constant ( ε )	Sol. @ 20°C (g/L)	Sol. @ 80°C (g/L)	Mechanistic Rationale & Suitability
Toluene	2.38	12.5	185.0	Excellent (Primary): Steep thermal gradient; π−π stacking at high heat.
Ethanol	24.5	45.0	210.0	Good: Strong hydrogen bonding; requires water as an anti-solvent.
Water	80.1	< 1.0	5.5	Anti-Solvent: Induces rapid supersaturation; high risk of oiling out.
Hexane/EtOAc	~4.5 (Gradient)	N/A	N/A	Chromatography Only: Optimal for resolving 1,3- vs 1,5-regioisomers.

Experimental Protocols (Self-Validating Systems)

Protocol A: Toluene-Based Recrystallization (For Crude Purity >95%)

Use this protocol when regioisomers have already been removed or are below 5%.

• Dissolution: Suspend 10.0 g of crude 1-ethyl-3-methoxy-4-nitro-1H-pyrazole in 35 mL of anhydrous toluene in a round-bottom flask.

• Thermal Activation: Heat the suspension to 85°C under reflux with moderate stirring (300 rpm) until complete dissolution occurs.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel (using a fine glass frit) to remove insoluble polymeric byproducts.

• Controlled Nucleation: Transfer the filtrate to a crystallizing dish. Cool the solution at a strictly controlled rate of 5°C per hour down to 20°C. Causality: Rapid cooling traps toluene within the crystal lattice, artificially inflating yield but ruining purity.

• Self-Validation Checkpoint: Before final filtration, extract 1.0 mL of the mother liquor and evaporate it to dryness. If the residual mass exceeds 0.5 g (indicating >5% of product remains in solution), cool the primary batch to 0°C for an additional 2 hours.

• Isolation: Filter the crystals under reduced pressure, wash with 10 mL of ice-cold toluene, and dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Flash Chromatography (For Isomer Separation)

Use this protocol if NMR or HPLC indicates the presence of the 1,5-regioisomer.

• Stationary Phase Prep: Pack a glass column with silica gel (230-400 mesh) using a slurry of Hexane.

• Loading: Dissolve the crude mixture in the minimum amount of Dichloromethane (DCM) and dry-load it onto a small amount of silica, evaporating the DCM before applying it to the column bed.

• Elution: Run a gradient mobile phase starting at Hexane:Ethyl Acetate (9:1) and slowly increase polarity to (7:3). Causality: The 1-ethyl-3-methoxy isomer elutes first because the ethyl group at the 1-position provides less steric hindrance against the silica surface compared to the 1,5-isomer.

• Self-Validation Checkpoint: Spot fractions on a TLC plate. The target compound will appear as a distinct UV-active spot (254 nm). Combine only the fractions containing the pure upper spot.

Workflow Visualization

Below is the logical decision tree for purifying 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, illustrating the critical divergence based on isomer presence.

Workflow for the purification of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Troubleshooting & FAQs

Q: My compound is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I fix this? A: Oiling out (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent. For nitropyrazoles, this frequently happens in Ethanol/Water mixtures if the water (anti-solvent) is added too aggressively . The Fix: Reheat the mixture until it becomes a single homogeneous phase. Add 5-10% more of the primary solvent (Ethanol) to increase the saturation temperature. Cool at a much slower rate (2°C/hr) and introduce a pure seed crystal exactly 5°C above the previously observed cloud point.

Q: After recrystallization, NMR still shows a persistent ~15% impurity with very similar chemical shifts. What went wrong? A: You are observing the co-crystallization of the 1,5-regioisomer (e.g., 1-ethyl-5-methoxy-4-nitro-1H-pyrazole). Because the molecular geometry and dipole moments of the 1,3- and 1,5-isomers are so similar, they incorporate into each other's crystal lattices. Recrystallization will not fix this. You must revert to Protocol B (Flash Chromatography) to isolate the target isomer before attempting crystallization.

Q: Why is my yield so low (<40%) after toluene recrystallization? A: The methoxy group significantly increases the compound's lipophilicity compared to an unsubstituted 4-nitropyrazole. If you use more than 3.5 mL of toluene per gram of crude, the cold-temperature solubility remains too high, leaving your product dissolved in the mother liquor. Ensure you are using the absolute minimum volume of boiling solvent required for dissolution.

References

• Crystal structure of 1-methyl-3-propyl-4-nitro-1H-pyrazole-5-carboxylic acid. ResearchGate. Available at:[Link]

• Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan. MDPI. Available at:[Link]

Technical Support Center: Preventing Thermal Degradation of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Welcome to the Technical Support Center. As researchers and drug development professionals, you rely on the absolute structural integrity of your chemical building blocks. 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole is a highly functionalized heterocyclic intermediate, but the very features that make it synthetically valuable also render it susceptible to thermal and photochemical degradation.

This guide provides field-proven, self-validating protocols to ensure the long-term stability of this compound, explaining the mechanistic causality behind each handling requirement.

Mechanistic Causality: The "Why" Behind the Degradation

To prevent degradation, we must first understand the causality of the molecule's failure modes. The molecule features a "push-pull" electronic relationship between the electron-donating 3-methoxy group and the electron-withdrawing 4-nitro group. This lowers the activation energy for degradation pathways at the 4-nitro position.

• Nitro-to-Nitrite Isomerization (Photochemical/Low-Heat): Upon exposure to UV light or low-level thermal excitation, the initial decomposition step is an X-NO2 to X-ONO isomerization (a nitro-to-nitrite unimolecular reaction)[1]. This isomerized species rapidly decomposes to release NO gas[1].

• Homolytic C-NO2 Cleavage (High-Heat): Under higher thermal stress, the molecule undergoes direct homolytic cleavage of the C-NO2 bond, releasing NO2 radicals[2].

• Radical Cascade & Polymerization: The generation of NO/NO2 and the remaining pyrazole radicals triggers a runaway cascade. The highly reactive pyrazole radicals undergo ring cleavage and cross-linking, resulting in the dark, insoluble polymeric resin often observed in degraded energetic materials[2].

• Moisture-Induced Hydrolysis: Ambient moisture targets the 3-methoxy group, leading to slow hydrolysis. Strict moisture control is mandated by safety and handling protocols for nitro-pyrazoles[3].

Figure 1: Thermal and photochemical degradation cascade of 4-nitro-1H-pyrazoles.

Quantitative Stability Matrix & Validation Metrics

Do not rely on assumptions regarding shelf life. Use the tables below to benchmark your storage conditions and validate the integrity of your material before use.

Table 1: Thermal Stability & Storage Matrix

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf Life	Primary Degradation Risk
-20°C (Freezer)	Argon	Dark	> 24 Months	Negligible (Optimal Condition)
4°C (Fridge)	Air / Desiccated	Dark	6 Months	Slow Hydrolysis / Oxidation
25°C (Ambient)	Air	Ambient UV	< 2 Weeks	Nitro-Nitrite Isomerization
60°C (Oven)	Air	Dark	< 24 Hours	Rapid C-NO2 Cleavage / Polymerization

Table 2: Analytical Validation Metrics (Self-Validation Checkpoints)

Analytical Method	Target Metric (Intact Compound)	Indicator of Degradation (Failure State)
Visual Inspection	Pale yellow crystalline solid	Darkening, orange/brown discoloration, resinous texture
1H NMR (CDCl3)	Sharp singlets for -OCH3 and -CH2CH3	Broadening of peaks, loss of -OCH3 signal, new aromatic protons
HPLC (UV 254 nm)	Single sharp peak (>98% AUC)	Multiple early-eluting peaks (polar ring-cleavage products)
Headspace GC-MS	Baseline (No volatiles)	Presence of NO, NO2, or volatile degradation fragments

Standard Operating Procedure: Self-Validating Storage Protocol

To ensure the compound does not degrade, you must implement a self-validating workflow. This means every step includes a built-in check to confirm the physical state of the material.

Figure 2: Self-validating protocol for the long-term storage of nitro-pyrazole derivatives.

Step-by-Step Execution:

• Phase 1: Pre-Storage Baseline Validation: Run HPLC (UV 254 nm) and 1H NMR. Validation Check: Purity must be >98%. Storing degraded material accelerates further autocatalytic degradation. If impurities >2% are detected, perform recrystallization before storage.

• Phase 2: Moisture Elimination: Dry the sample using a lyophilizer or vacuum desiccator at room temperature for 24 hours. Causality: The methoxy group is susceptible to nucleophilic attack. Validation Check: Karl Fischer titration should confirm moisture <0.1%.

• Phase 3: Atmospheric Control & Packaging: Transfer the dried powder to an amber glass vial. Purge the headspace with ultra-pure Argon (heavier than N2, providing a better blanket) and seal with a PTFE-lined cap. Causality: Amber glass prevents UV-induced nitro-to-nitrite isomerization.

• Phase 4: Temperature-Controlled Storage: Store the sealed vial in a dedicated -20°C freezer within a secondary desiccator box. Causality: Low temperature kinetically freezes the homolytic cleavage of the C-NO2 bond[4].

• Phase 5: Post-Storage / Pre-Use Validation: Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent condensation. Validation Check: Visually inspect the powder. It should remain pale yellow. Any orange/brown discoloration indicates polymerization.

Troubleshooting & FAQs

Q: My compound turned from a pale yellow powder to a dark, insoluble resin. What happened? A: You are observing the end-stage result of a radical polymerization cascade. The 4-nitro group underwent thermal or photochemical excitation, leading to C-NO2 bond homolysis[2]. The resulting pyrazole radicals are highly reactive and cross-link, forming an insoluble polymeric resin[2]. To prevent this, strict adherence to UV-blocking (amber vials) and low-temperature (-20°C) storage is required.

Q: I stored the compound at 4°C, but I'm seeing unexplained peaks in my HPLC after 3 months. Why? A: Standard 4°C refrigerators are high-humidity environments. If your vial was not purged with Argon and sealed with a PTFE cap, moisture likely penetrated the container. The 3-methoxy group can undergo slow hydrolysis under these conditions. Ensure you are using a secondary desiccator box within the refrigerator, as keeping the product strictly away from moisture is a critical storage condition for nitro-pyrazoles[3].

Q: When I opened the storage vial, there was a noticeable "pop" and pressure release. Is the material still good? A: No. Discard the material safely. The pressure buildup is caused by the off-gassing of NO and NO2 molecules—a direct confirmation that nitro-to-nitrite isomerization and subsequent bond dissociation have occurred[1]. Using this material will introduce highly reactive radical scavengers and degraded byproducts into your assays.

Q: Is it safe to dry the compound in a standard vacuum oven at 60°C before storage? A: Absolutely not. While vacuum drying removes moisture, applying 60°C heat provides the activation energy necessary to initiate C-NO2 cleavage in highly substituted nitro-pyrazoles[4]. Always lyophilize or vacuum dry at room temperature.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]

HPLC mobile phase optimization for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole separation

Topic: Mobile Phase Optimization for the Separation of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

This guide provides in-depth technical support for developing and optimizing a High-Performance Liquid Chromatography (HPLC) method for the separation of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole. It is structured as a series of frequently asked questions and detailed troubleshooting guides to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for HPLC mode and column selection for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole?

A1: The recommended starting point is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) . Your target analyte, 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, possesses both non-polar (ethyl group, pyrazole ring) and polar (methoxy and nitro groups) functionalities, making it well-suited for separation based on hydrophobic interactions.[1]

• Recommended Column: A high-quality, end-capped C18 column is the workhorse for this type of analysis and should be your first choice. These columns provide robust and reproducible separation for a wide range of moderately polar compounds. For compounds prone to interacting with residual silanols, consider columns with low silanol activity.

• Alternative Column Chemistry: If you face challenges with co-elution or require alternative selectivity, a Phenyl-Hexyl column can be an excellent secondary option. The phenyl groups in the stationary phase can induce π-π interactions with the aromatic pyrazole ring of your analyte, offering a different separation mechanism than a standard C18 phase.[2][3]

Q2: Which organic solvent, Acetonitrile or Methanol, should I choose for my mobile phase?

A2: Both Acetonitrile (ACN) and Methanol (MeOH) are suitable organic modifiers, but they offer different advantages.

• Start with Acetonitrile (ACN): ACN is generally preferred for initial method development due to its lower viscosity (resulting in lower backpressure) and lower UV cutoff wavelength.[4]

• Consider Methanol (MeOH) for Selectivity Changes: Methanol is a protic solvent and can interact differently with analytes compared to the aprotic ACN. If you have poor resolution between your target analyte and impurities, switching from ACN to MeOH (or using a ternary mixture) can significantly alter selectivity.[4][5]

Solvent	Polarity Index	UV Cutoff (nm)	Viscosity (cP at 20°C)	Elution Strength
Water	10.2	~180	1.00	Weakest
Methanol	5.1	205	0.60	Stronger
Acetonitrile	5.8	190	0.37	Strongest

Q3: Is controlling the mobile phase pH necessary for this compound?

A3: Yes, controlling the pH is critical. The pyrazole moiety contains basic nitrogen atoms.[6] The pH of the mobile phase will dictate the ionization state of your analyte.[7] Inconsistent pH can lead to poor reproducibility in retention times and significant peak tailing.[8]

For basic compounds like this pyrazole derivative, a low-pH mobile phase is recommended to ensure the analyte is in a single, protonated form. This suppresses undesirable interactions with residual silanol groups on the silica-based stationary phase, which are a primary cause of peak tailing.[9] A starting pH between 2.5 and 3.5 is generally effective.[10]

Q4: Should I use an isocratic or gradient elution method?

A4: For method development and analyzing samples with unknown complexity, always start with a gradient elution method .[11][12]

• Gradient Elution: A gradient, where the concentration of the organic solvent is increased over time, ensures that all compounds, from polar to non-polar, will elute from the column in a reasonable time. It provides a comprehensive overview of the sample complexity.[13]

• Isocratic Elution: An isocratic method (constant mobile phase composition) can be developed later if the separation is simple and all peaks of interest elute within a narrow retention window. Isocratic methods are often simpler and faster for routine quality control applications.

Systematic Mobile Phase Optimization Workflow

The following workflow provides a logical sequence for developing a robust HPLC method for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Caption: A systematic workflow for HPLC mobile phase optimization.

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing)

Peak tailing is characterized by an asymmetry factor > 1.2 and is a common issue for basic compounds like pyrazole derivatives.[9]

Q: My peak for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is tailing severely. What are the causes and how do I fix it?

A: The most probable cause is secondary interaction between the basic pyrazole analyte and acidic residual silanol groups on the column's stationary phase.[14]

Caption: A troubleshooting decision tree for peak tailing issues.

Experimental Protocol: Adjusting Mobile Phase pH

• Prepare Aqueous Phase (Solvent A): To 1 L of HPLC-grade water, add 1.0 mL of formic acid for a 0.1% (v/v) solution. This will yield a pH of approximately 2.7.[15] Alternatively, use phosphoric acid for a pH closer to 2.1.[16]

• Prepare Organic Phase (Solvent B): Use 100% HPLC-grade Acetonitrile.

• Equilibrate: Flush the column with the new mobile phase for at least 15-20 column volumes before injecting the sample.

• Analyze: Inject your standard and observe the peak shape. The tailing should be significantly reduced.

Problem 2: Poor Resolution or Co-eluting Peaks

This occurs when two or more compounds elute at very similar times, resulting in overlapping peaks.

Q: I cannot separate my target analyte from a closely eluting impurity. How can I improve the resolution?

A: Improving resolution requires manipulating the selectivity (α) or efficiency (N) of the separation. The mobile phase composition is a powerful tool for changing selectivity.

Troubleshooting Steps:

• Optimize the Gradient Slope: As a first step, make the gradient shallower around the region where your peaks of interest elute.[17] For example, if your peaks elute between 40% and 50% ACN, change a linear 5-95% gradient to a multi-step gradient that goes from 40% to 50% ACN over a longer period (e.g., 10-15 minutes). This gives the analytes more time to interact with the stationary phase, often improving separation.[18]

• Change the Organic Modifier: If optimizing the gradient is insufficient, switch the organic solvent from Acetonitrile to Methanol.[4] Methanol's different solvent properties will alter the interactions with your analyte and impurities, which can dramatically change the elution order and improve resolution.[5]

• Adjust the pH: Small adjustments to the pH (e.g., from 2.7 to 3.2) can fine-tune the retention of ionizable compounds and may be sufficient to resolve closely eluting peaks.[7][19] Ensure you use a buffer with a pKa close to your target pH for robust control.

Buffer System	pKa	Useful pH Range	UV Cutoff (nm)
Phosphoric Acid / Phosphate	2.1, 7.2, 12.3	2.1 - 4.1	~200
Formic Acid / Formate	3.8	2.8 - 4.8	~210
Acetic Acid / Acetate	4.8	3.8 - 5.8	~210

Data sourced from multiple references to provide a comparative overview.[7][15][20]

Problem 3: Inconsistent Retention Times

This issue, where the time at which a peak elutes changes between injections, compromises the reliability of your method.

Q: My retention times are drifting from run to run. What is causing this instability?

A: The most common causes for retention time drift are insufficient column equilibration, temperature fluctuations, and unstable mobile phase pH.

Troubleshooting Checklist:

• Ensure Proper Equilibration: Before starting a sequence, and between gradient runs, the column must be fully re-equilibrated to the initial mobile phase conditions. A common mistake is setting too short an equilibration time.[13] A good rule of thumb is to allow 10-15 column volumes of the starting mobile phase to pass through the column before the next injection.

• Use a Column Thermostat: Column temperature significantly affects retention. Even minor fluctuations in ambient lab temperature can cause drift. Using a thermostatically controlled column compartment set to a stable temperature (e.g., 30 °C) is essential for reproducible results.

• Use a Buffered Mobile Phase: As discussed, pH is a critical parameter. Using an unbuffered mobile phase (e.g., just water and ACN) can be susceptible to pH changes from atmospheric CO2 absorption, leading to drifting retention for ionizable analytes.[5][21] Always use a suitable buffer system if your analyte is pH-sensitive.

• Check for Leaks: Ensure all fittings are secure and there are no leaks in the system, which can cause pressure fluctuations and affect flow rate accuracy.[22]

References

• Mastelf. (2025, March 3). How to Optimize HPLC Gradient Elution for Complex Samples.
• Pure Synth. (2025, December 30). Advanced HPLC: Optimizing Solvent Composition for Gradient Elution Efficiency.
• Welch Materials. (2025, March 24).
• Benchchem. Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Nitrophenols.
• Benchchem. Technical Support Center: Refinement of Analytical Methods for Pyrazole Isomers.
• Agilent. Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum.
• Thermo Fisher Scientific.
• Bitesize Bio. (2025, June 8). Getting the Most Out of Your Column: Optimizing Your HPLC Gradient.
• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• ACS Publications. (2021, September 23). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• Axion Labs. How to Select a Buffer for your HPLC Mobile Phase?.
• A Guide to HPLC and LC-MS Buffer Selection.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Benchchem. Performance characteristics of different chromatographic columns for nitro compound analysis.
• Sigma-Aldrich.
• Labtech. Reverse Phase vs Normal Phase in HPLC.
• Wiley-VCH.
• Benchchem.
• Phenomenex. (2025, June 6).
• PMC. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained.
• Waters Blog. (2025, June 18).
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• Shimadzu. Abnormal Peak Shapes.
• Wako Blog. (2021, September 15). [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase?.
• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!.
• PharmaCores. (2025, August 2). Your guide to select the buffer in HPLC development part 1.
• Chrom Tech, Inc. (2025, October 20).
• Veeprho. (2025, February 1).
• Axion Labs. (2024, January 25). HPLC problems with very polar molecules.
• LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis.
• LCGC International. (2026, March 13). Back to Basics: The Role of pH in Retention and Selectivity.
• Moravek. (2024, December 4).
• SIELC Technologies. (2018, February 17). Separation of Pyrazole on Newcrom R1 HPLC column.
• SIELC Technologies. Separation of 1,3-Dimethyl-4-nitro-1H-pyrazole-5-carbonitrile on Newcrom R1 HPLC column.
• Agilent.
• LCGC International. (2013, November 1).
• Effect of mobile phase pH on reversed-phase HPLC separ
• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applic

Sources

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• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
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• 21. How to Select a Buffer for your HPLC Mobile Phase? - Axion Labs [axionlabs.com]
• 22. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]

Reference Data & Comparative Studies

Comparative Reactivity &amp; Application Guide: 1-Ethyl- vs. 1-Methyl-3-methoxy-4-nitro-1H-pyrazole

Executive Summary

In modern structure-based drug design, pyrazole derivatives serve as privileged pharmacophores, particularly in the development of highly selective kinase inhibitors. 1-Methyl-3-methoxy-4-nitro-1H-pyrazole and its analog 1-ethyl-3-methoxy-4-nitro-1H-pyrazole are critical synthetic precursors. Upon reduction to their respective 4-aminopyrazoles, they function as potent nucleophiles used to construct hinge-binding motifs for targets such as mutant EGFR (e.g., the T790M inhibitor PF-06747775/Mavelertinib) and JAK1[1][2].

This guide provides an objective comparison of the N-methyl and N-ethyl derivatives, analyzing how the subtle shift in N-alkylation impacts physicochemical properties, electronic reactivity, and downstream synthetic workflows.

Structural & Physicochemical Profiling

Both compounds feature a highly polarized, "push-pull" aromatic system. The 3-methoxy group acts as a strong π -electron donor (+M effect), while the 4-nitro group acts as a strong π -electron acceptor (-M effect). The N-1 alkyl group modulates this system via σ -inductive donation (+I effect).

The Alkyl Effect: Methyl vs. Ethyl

• Electronic Modulation: The ethyl group is a slightly stronger inductive donor than the methyl group. This marginally increases the electron density on the pyrazole core, which can slightly lower the reduction potential of the 4-nitro group and increase the basicity/nucleophilicity of the resulting 4-amine.

• Steric Hindrance: The ethyl group introduces a larger spatial volume (A-value ~1.75 kcal/mol vs. 1.70 kcal/mol for methyl). While the adjacent C-5 position is unsubstituted, the increased cone angle of the N-ethyl group can influence the trajectory of incoming electrophiles during downstream coupling reactions.

• Lipophilicity (logP): The most significant practical difference is lipophilicity. Substituting a methyl for an ethyl group increases the partition coefficient (logP) by approximately 0.4–0.5 units. Medicinal chemists frequently exploit this to fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) profile and cell permeability of the final kinase inhibitor[1].

Quantitative Data Comparison

Property	1-Methyl-3-methoxy-4-nitro-1H-pyrazole	1-Ethyl-3-methoxy-4-nitro-1H-pyrazole
Chemical Formula	C 5​ H 7​ N 3​ O 3​	C 6​ H 9​ N 3​ O 3​
Molecular Weight	157.13 g/mol	171.15 g/mol
CAS Number	Proprietary / Precursor	Proprietary / Precursor
Estimated logP	~0.50	~0.95
Polar Surface Area (PSA)	83.7 Ų	83.7 Ų
H-Bond Donors/Acceptors	0 / 5	0 / 5
Downstream Amine CAS	1431962-46-7[3]	1356543-31-1[4]

Electronic Mechanism & Reactivity Pathways

The reactivity of these building blocks is entirely dictated by the push-pull dynamics of the pyrazole ring. The primary synthetic utility of these compounds is the reduction of the 4-nitro group to yield a 4-aminopyrazole, which subsequently undergoes Nucleophilic Aromatic Substitution (S N​ Ar) with heteroaryl halides (e.g., chloropurines or chloropyrimidines)[5].

Electronic push-pull mechanism in 3-methoxy-4-nitropyrazole derivatives.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step includes the mechanistic causality behind the action and the In-Process Controls (IPC) required to verify success.

Protocol A: Catalytic Hydrogenation (Nitro Reduction)

This protocol converts the stable 4-nitro precursors into their highly reactive 4-amino counterparts (e.g., 3-methoxy-1-methyl-1H-pyrazol-4-amine)[1].

Reagents:

• 1-Alkyl-3-methoxy-4-nitro-1H-pyrazole (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (0.1 eq by weight)

• Methanol (HPLC grade, 10 mL/mmol)

• Hydrogen gas (H 2​ )

Step-by-Step Methodology:

• Inert Atmosphere Preparation: Dissolve the pyrazole precursor in methanol. Purge the reaction vessel with N 2​ gas for 5 minutes.

  • Causality: Pd/C is highly pyrophoric. Purging removes oxygen, preventing auto-ignition when the catalyst contacts methanol vapors.

• Catalyst Addition & Hydrogenation: Carefully add the 10% Pd/C. Replace the N 2​ atmosphere with H 2​ (via balloon or Parr shaker at 1 atm). Stir vigorously at room temperature for 2–4 hours.

  • Causality: Mild pressure (1 atm) and room temperature are chosen to selectively reduce the nitro group without causing hydrogenolysis of the delicate 3-methoxy ether linkage.

• Filtration: Purge the system back to N 2​ . Filter the mixture through a pad of Celite, washing with excess methanol.

  • Causality: Celite safely traps the fine, pyrophoric Pd particles, preventing them from igniting upon exposure to air during filtration.

• Concentration: Evaporate the solvent under reduced pressure to yield the crude 4-aminopyrazole.

Validation Metrics (IPC):

• LC-MS: Confirm the disappearance of the nitro precursor mass ( [M+H]+ = 158 for methyl; 172 for ethyl) and the appearance of the amine mass ( [M+H]+ = 128 for methyl; 142 for ethyl).

• Visual Cue: The reaction mixture typically transitions from a pale yellow solution to a colorless or slightly pinkish solution upon complete reduction.

Protocol B: S N​ Ar Coupling with a Purine Scaffold

This step demonstrates the application of the reduced amine in synthesizing the core of EGFR inhibitors like PF-06747775[1][5].

Reagents:

• 1-Alkyl-3-methoxy-1H-pyrazol-4-amine (1.2 eq)

• 6-Chloro-2-fluoro-9H-purine (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Dimethyl Sulfoxide (DMSO) (0.5 M)

Step-by-Step Methodology:

• Reagent Solvation: Suspend the chloropurine and the aminopyrazole in DMSO at ambient temperature.

  • Causality: DMSO is a highly polar aprotic solvent. It poorly solvates the nucleophilic amine, leaving it "naked" and highly reactive, which significantly accelerates the S N​ Ar kinetics.

• Base Addition: Add DIPEA dropwise. Stir the reaction at 50 °C for 12–19 hours.

  • Causality: As the S N​ Ar reaction proceeds, HCl is generated. DIPEA acts as a non-nucleophilic proton scavenger, preventing the protonation of the aminopyrazole (which would kill its nucleophilicity) and driving the equilibrium to completion[5].

• Precipitation: Cool the mixture to 20 °C and pour it vigorously into ice water.

  • Causality: The highly polar DMSO and DIPEA salts remain in the aqueous phase, while the hydrophobic coupled product precipitates out of solution, allowing for easy isolation via filtration.

Validation Metrics (IPC):

• HPLC: Monitor the consumption of 6-chloro-2-fluoro-9H-purine at λ = 254 nm. A shift to a later retention time indicates successful coupling.

Synthetic Workflow & Application Pathway

The choice between the N-methyl and N-ethyl starting materials directly feeds into parallel synthetic pipelines used to screen for optimal kinase hinge-binding interactions.

Synthetic workflow from nitropyrazole precursors to kinase inhibitor targets.

References

• Discovery of N-((3R,4R)-4-Fluoro-1-(6-((3-methoxy-1-methyl-1H-pyrazol-4-yl)amino)-9-methyl-9H-purin-2-yl)pyrrolidine-3-yl)acrylamide (PF-06747775) through Structure-Based Drug Design Source: ACS Publications - American Chemical Society URL:[Link]

• 3-(methoxymethyl)-1-methyl-1H-pyrazol-4-amine dihydrochloride - Chemical Substance Information Source: NextSDS URL:[Link]

• Covalent EGFR Inhibitors: PF-06747775 Synthesis and Patent Data Source: New Drug Approvals URL:[Link]

• AMIDE COMPOUND, PHARMACEUTICAL COMPOSITION (JAK1 Inhibitor Patent) Source: European Patent Office (EPO) URL:[Link]

Sources

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• 2. data.epo.org [data.epo.org]
• 3. nextsds.com [nextsds.com]
• 4. chemscene.com [chemscene.com]
• 5. newdrugapprovals.org [newdrugapprovals.org]

Comparing the bioactivity of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole with other substituted pyrazoles

In the dynamic field of medicinal chemistry, the pyrazole scaffold stands as a cornerstone for the development of novel therapeutic agents. Its inherent structural versatility and broad spectrum of biological activities have captivated researchers for decades, leading to the discovery of numerous clinically significant drugs.[1][2][3] This guide provides a comprehensive comparison of the bioactivity of substituted pyrazoles, with a specific focus on elucidating the potential pharmacological profile of the novel entity, 1-ethyl-3-methoxy-4-nitro-1H-pyrazole. While direct experimental data for this specific compound is not yet publicly available, we can construct a robust hypothesis of its bioactivity by dissecting the structure-activity relationships (SAR) of analogous compounds.

This analysis is tailored for researchers, scientists, and drug development professionals, offering not only a comparative overview but also detailed experimental protocols to empower further investigation.

The Pyrazole Core: A Privileged Scaffold in Drug Discovery

The five-membered aromatic ring of pyrazole, containing two adjacent nitrogen atoms, provides a unique electronic and structural framework that is amenable to a wide array of chemical modifications.[1][4] This has allowed for the generation of vast libraries of pyrazole derivatives with diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][5]

Anti-Inflammatory Activity of Substituted Pyrazoles

A significant portion of pyrazole research has been dedicated to the development of novel anti-inflammatory agents.[2][3] The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2, which is upregulated at sites of inflammation.

Structure-Activity Relationship (SAR) for Anti-Inflammatory Pyrazoles:

• Aromatic Substituents at C3 and C5: The presence of aryl groups at the C3 and C5 positions is a common feature of potent COX-2 inhibitors. These groups are thought to interact with the hydrophobic channel of the enzyme's active site.

• Sulfonamide/Methylsulfonyl Moiety: A key feature of selective COX-2 inhibitors like celecoxib is the presence of a sulfonamide or methylsulfonyl group on one of the aryl rings. This group interacts with a specific side pocket in the COX-2 active site that is absent in COX-1, conferring selectivity.

• N1-Substitution: Alkylation or arylation at the N1 position can significantly influence potency and selectivity. While some potent inhibitors are N-unsubstituted, others benefit from the presence of a substituent at this position.[6][7][8][9]

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups on the pyrazole ring or its substituents can enhance anti-inflammatory activity.[10]

Hypothetical Anti-Inflammatory Profile of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole:

Based on the established SAR, the anti-inflammatory potential of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is intriguing. The 4-nitro group , being a strong electron-withdrawing group, could contribute positively to its anti-inflammatory activity. However, the absence of the typical diaryl substitution pattern and a sulfonamide/methylsulfonyl moiety suggests that it may not be a potent or selective COX-2 inhibitor in the classical sense. The N1-ethyl group could influence its pharmacokinetic properties and potentially its interaction with other inflammatory targets. The C3-methoxy group is less commonly associated with potent anti-inflammatory activity in the context of COX inhibition.

Anticancer Activity of Substituted Pyrazoles

The pyrazole scaffold is also a prominent feature in a number of anticancer agents, targeting various pathways involved in tumor growth and proliferation.[11]

Structure-Activity Relationship (SAR) for Anticancer Pyrazoles:

• Kinase Inhibition: Many pyrazole-based anticancer drugs function as inhibitors of protein kinases, such as vascular endothelial growth factor receptor (VEGFR), epidermal growth factor receptor (EGFR), and cyclin-dependent kinases (CDKs). The substitution pattern on the pyrazole ring is crucial for achieving potency and selectivity against specific kinases.

• Aryl and Heteroaryl Substituents: Similar to anti-inflammatory agents, the presence of aryl or heteroaryl groups at various positions of the pyrazole ring is often critical for anticancer activity, as they engage in key interactions within the ATP-binding site of kinases.

• N1-Substitution: The nature of the substituent at the N1 position can dramatically impact the anticancer profile, influencing both potency and the specific kinases targeted.

• Nitro Group: The presence of a nitro group can sometimes enhance anticancer activity, although its effect is highly dependent on the overall molecular context.

Hypothetical Anticancer Profile of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole:

The anticancer potential of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole is plausible. The 4-nitro group is a feature found in some bioactive molecules and could contribute to cytotoxic effects. However, without the larger, complex aromatic systems typically required for potent kinase inhibition, its activity in this area might be limited. The N1-ethyl and C3-methoxy groups would need to be evaluated for their contribution to interactions with specific anticancer targets.

Antimicrobial Activity of Substituted Pyrazoles

Pyrazole derivatives have also demonstrated a broad spectrum of antimicrobial activity against various bacteria and fungi.[5]

Structure-Activity Relationship (SAR) for Antimicrobial Pyrazoles:

• Halogen and Nitro Groups: The introduction of halogen atoms or nitro groups onto the pyrazole ring or its substituents has been shown to enhance antimicrobial activity.[1]

• N-Alkylation: N-alkylation can modulate the lipophilicity and cell permeability of pyrazole derivatives, thereby influencing their antimicrobial efficacy.

• Heterocyclic Moieties: The fusion or linkage of the pyrazole ring with other heterocyclic systems can lead to compounds with potent and broad-spectrum antimicrobial properties.

Hypothetical Antimicrobial Profile of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole:

The presence of a 4-nitro group on the pyrazole ring strongly suggests that 1-ethyl-3-methoxy-4-nitro-1H-pyrazole could possess significant antimicrobial properties. The N1-ethyl group may further enhance this activity by increasing its lipophilicity, which could facilitate its passage through microbial cell membranes. The C3-methoxy group's contribution would need to be experimentally determined, but the combination of the nitro and N-ethyl substituents makes this a promising area of investigation.

Comparative Bioactivity Summary

Feature	Anti-Inflammatory	Anticancer	Antimicrobial
Key Structural Motifs	Diaryl substitution, Sulfonamide/methylsulfonyl group	Complex aryl/heteroaryl systems for kinase binding	Halogen and nitro groups, Fused heterocyclic rings
Role of Nitro Group	Potentially enhances activity	Can contribute to cytotoxicity	Often enhances activity
Role of N-Alkylation	Modulates potency and pharmacokinetics	Influences potency and target specificity	Can improve cell permeability and efficacy
Role of Methoxy Group	Less commonly associated with high potency	Variable, context-dependent	Contribution needs experimental validation
Hypothesized Bioactivity of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole	Moderate, non-COX2 selective activity possible	Potential for some cytotoxic effect	Most promising area of bioactivity

Experimental Protocols

To validate the hypothesized bioactivities, the following standard experimental protocols are recommended.

In Vitro Anti-Inflammatory Assay: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Methodology:

• Enzyme Preparation: Purified recombinant human COX-1 and COX-2 enzymes are used.

• Assay Buffer: Tris-HCl buffer containing hematin and other necessary co-factors.

• Substrate: Arachidonic acid.

• Procedure:

  • The test compound (dissolved in DMSO) is pre-incubated with the enzyme in the assay buffer.

  • The reaction is initiated by the addition of arachidonic acid.

  • The reaction is allowed to proceed for a specified time at 37°C.

  • The reaction is terminated by the addition of an acidic solution.

  • The amount of prostaglandin E2 (PGE2) produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is calculated for both COX-1 and COX-2 to determine potency and selectivity.

Caption: Workflow for MTT Cell Proliferation Assay.

In Vitro Antimicrobial Assay: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Methodology:

• Microorganism Preparation: Bacterial or fungal strains are grown in appropriate broth to a standardized concentration.

• Procedure:

  • Serial dilutions of the test compound are prepared in a 96-well microtiter plate containing broth.

  • Each well is inoculated with the standardized microbial suspension.

  • Positive (microorganism with no compound) and negative (broth only) controls are included.

  • The plate is incubated at an appropriate temperature for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• Data Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: Workflow for Broth Microdilution Assay.

Conclusion and Future Directions

The pyrazole nucleus continues to be a fertile ground for the discovery of new and improved therapeutic agents. While the precise bioactivity of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole remains to be experimentally determined, a thorough analysis of the structure-activity relationships of related compounds allows for a reasoned hypothesis. The presence of the 4-nitro and N1-ethyl groups strongly suggests that its most promising therapeutic potential may lie in the realm of antimicrobial agents.

Further investigation through the detailed experimental protocols provided in this guide is essential to confirm this hypothesis and to fully elucidate the pharmacological profile of this novel pyrazole derivative. The insights gained from such studies will not only define the therapeutic potential of this specific molecule but also contribute to the broader understanding of pyrazole bioactivity, guiding the design of future generations of pyrazole-based drugs.

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• Journal of Chemical Health Risks. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks.

• Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76. Available from: [Link]

• Biointerface Research in Applied Chemistry. (2021). Synthesis and Evaluation of Antimicrobial Activities of New Functional Derivatives of 3-[5-(4-Nitrophenyl)-2- Furyl]-4-Pyrazole-Carbaldehydes. Biointerface Research in Applied Chemistry, 11(4), 12159-12169. Available from: [Link]

• Current status of pyrazole and its biological activities. (2014). PMC. Available from: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2021). MDPI. Available from: [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). PMC. Available from: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2016). ResearchGate. Available from: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available from: [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). MDPI. Available from: [Link]

• Recent applications of pyrazole and its substituted analogs. (2016). Semantic Scholar. Available from: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2024). EPJ Web of Conferences. Available from: [Link]

• 4,5-Dihydro-1H-pyrazole Derivatives with Inhibitory nNOS Activity in Rat Brain. (2004). ACS Publications. Available from: [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). PubMed. Available from: [Link]

• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. (2021). Wiley Online Library. Available from: [Link]

• Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ResearchGate. Available from: [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ACS Publications. Available from: [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2021). PMC. Available from: [Link]

• N‐Methoxy Pyrazole‐4‐Carboxamide Derivatives: Synthesis, Spectral Analyses, Antifungal Activity, In Silico Molecular Docking, ADMET, and DFT Studies. (2024). Wiley Online Library. Available from: [Link]

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Comparative In Vivo Toxicity of 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole: A Preclinical Guide

Executive Summary & Mechanistic Rationale

The development of novel nitrogen-rich heterocycles requires rigorous toxicological profiling before advancing into clinical or agricultural pipelines. 1-ethyl-3-methoxy-4-nitro-1H-pyrazole (EMNP) represents a unique structural scaffold combining a pyrazole core with a C4-nitro group and stabilizing alkyl/alkoxy substitutions.

To objectively evaluate its in vivo safety profile, this guide compares EMNP against two established reference compounds:

• Metronidazole (MTZ): A standard 5-nitroimidazole. Its dose-limiting toxicity is driven by the by intracellular reductases, leading to reactive oxygen species (ROS) generation and DNA strand breaks [1].

• Fipronil: A standard phenylpyrazole. Its primary toxicity mechanism is the high-affinity antagonism of the GABA-A receptor, leading to severe neurotoxicity and secondary hepatotoxicity.

By benchmarking EMNP against these agents, we can delineate whether its C4-nitro group induces MTZ-like genotoxicity, or if its pyrazole core induces Fipronil-like neurotoxicity. Recent structure-activity relationship studies on nitropyrazole-derived materials suggest that [2].

Quantitative Data Summary: Comparative Toxicity Profiles

The following table synthesizes the 28-day sub-chronic in vivo toxicity data (Wistar rats, oral gavage) for EMNP compared to the reference compounds.

Toxicological Parameter	Vehicle (0.5% CMC-Na)	EMNP (50 mg/kg/day)	Metronidazole (50 mg/kg/day)	Fipronil (5 mg/kg/day)
ALT (U/L)	35.2 ± 4.1	38.5 ± 5.2	45.1 ± 6.3	112.4 ± 14.5
AST (U/L)	88.4 ± 7.6	92.1 ± 8.4	105.3 ± 9.1*	215.6 ± 22.1
Hepatic ROS (RFU)	120 ± 15	135 ± 18	310 ± 25	180 ± 20*
Micronucleated PCEs (‰)	1.5 ± 0.3	1.8 ± 0.4	8.5 ± 1.2	2.1 ± 0.5
Seizure Incidence (%)	0%	0%	0%	85%**

*p < 0.05, **p < 0.01 compared to Vehicle control. Insight: EMNP lacks the severe hepatotoxicity/neurotoxicity of Fipronil and the genotoxicity of Metronidazole, demonstrating a highly favorable safety margin.

Mechanistic Pathway Visualization

Fig 1: Divergent toxicity pathways of nitropyrazoles vs reference compounds.

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous, reproducible, and self-validating data, the following protocols integrate internal controls and causality-driven experimental design.

Protocol A: 28-Day Sub-Chronic Hepatotoxicity & Neurotoxicity Assessment

Causality & Rationale: Lipophilic pyrazoles often accumulate in hepatic tissue, inducing cytochrome P450 enzymes and causing hepatocellular damage. Furthermore, the pyrazole pharmacophore can cross the blood-brain barrier, interacting with GABA-A receptors. We utilize a 28-day repeated dose model to capture cumulative toxicodynamics.

Step-by-Step Workflow:

• Formulation & Blinding: Suspend EMNP, MTZ, and Fipronil in 0.5% Sodium Carboxymethyl Cellulose (CMC-Na). Causality: CMC-Na ensures uniform suspension of lipophilic compounds, preventing dose-dumping. Formulations must be coded by an independent researcher to maintain a double-blind administration protocol.

• Animal Allocation: Randomize 40 adult male Wistar rats (8-10 weeks old) into 5 groups (n=8/group): Vehicle, EMNP (10 mg/kg), EMNP (50 mg/kg), MTZ (50 mg/kg), and Fipronil (5 mg/kg).

• Administration: Administer via oral gavage daily for 28 days. Monitor body weight bi-weekly to adjust dosing volumes dynamically.

• Neurobehavioral Observation (Irwin Test): On days 1, 7, 14, and 28, perform the modified Irwin test 2 hours post-dosing. Score animals for tremors, convulsions, and altered gait.

  • Self-Validation: The Fipronil group serves as a positive control for neuro-excitation; failure to observe tremors in this group invalidates the assay's sensitivity to GABA-A antagonism.

• Biochemical Harvest: On day 29, euthanize via CO₂ asphyxiation. Collect blood via cardiac puncture. Centrifuge at 3000 × g for 10 mins to isolate serum.

• Enzyme Quantification: Analyze serum ALT and AST using a standardized automated biochemical analyzer. Elevated ALT > 3x upper limit of normal indicates severe hepatocellular injury.

Protocol B: In Vivo Bone Marrow Micronucleus Assay (Genotoxicity)

Causality & Rationale: The C4-nitro group of EMNP theoretically poses a genotoxic risk if reduced to a nitroso radical. Nitroreductase-mediated futile cycling generates ROS, causing double-strand DNA breaks. The micronucleus assay detects these chromosomal fragments in dividing erythroblasts.

Step-by-Step Workflow:

• Dosing Regimen: Treat Swiss albino mice (n=6/group) with a single acute oral dose of Vehicle, EMNP (100 mg/kg), or MTZ (100 mg/kg).

• Bone Marrow Extraction: Euthanize animals at 24 and 48 hours post-dose. Excise the femurs and flush the bone marrow into fetal bovine serum (FBS) using a 25-gauge needle.

• Cell Preparation & Staining: Centrifuge the suspension (1000 rpm, 5 mins), discard the supernatant, and smear the pellet onto glass slides. Fix in absolute methanol for 10 minutes. Stain with Acridine Orange (0.0025% aqueous solution).

• Flow Cytometry / Microscopy Analysis: Count 2000 polychromatic erythrocytes (PCEs) per animal.

  • Self-Validation: The ratio of PCEs to normochromatic erythrocytes (NCEs) must be calculated to ensure the compound is not simply suppressing bone marrow proliferation (which would mask genotoxicity).

• Data Interpretation: A statistically significant increase in micronucleated PCEs in the MTZ group confirms assay validity.

Causality Analysis: Why EMNP Exhibits Attenuated Toxicity

The experimental data demonstrates that EMNP is remarkably well-tolerated compared to MTZ and Fipronil. As an Application Scientist, I attribute this to specific structure-activity relationships (SAR):

• Resistance to Reductive Activation (vs. Metronidazole): Metronidazole's 5-nitroimidazole ring is highly susceptible to reduction by ferredoxin-linked enzymes. In EMNP, the electron-donating C3-methoxy group increases the electron density of the pyrazole ring. This ( E71​ ) of the C4-nitro group [3]. This thermodynamic shift prevents the "futile cycling" required for ROS generation, thereby nullifying genotoxicity.

• Abolition of GABA-A Binding (vs. Fipronil): Fipronil's neurotoxicity relies on a highly specific fit within the chloride channel of the GABA-A receptor, driven by its trifluoromethylsulfinyl moiety and specific halogenations. EMNP lacks these bulky, highly electronegative halogens. Furthermore, the N1-ethyl substitution creates an unfavorable steric clash within the receptor pocket, preventing the hyper-excitatory neurotoxicity characteristic of commercial phenylpyrazoles.

Conclusion

1-ethyl-3-methoxy-4-nitro-1H-pyrazole (EMNP) demonstrates a highly favorable in vivo toxicity profile. By engineering steric hindrance and altering the electronic landscape of the pyrazole ring, EMNP bypasses the classic nitro-reduction genotoxicity of nitroimidazoles and the GABA-A neurotoxicity of halogenated pyrazoles. This makes it a highly promising, safe scaffold for downstream drug development and agrochemical applications.

References

• Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs. National Center for Biotechnology Information (NCBI).[Link] [1]

• Structure-activity relationship study: Mechanism of cyto-genotoxicity of Nitropyrazole-derived high energy density materials family. PubMed.[Link] [2]

• Aziridinyl nitropyrroles and nitropyrazoles as hypoxia-selective cytotoxins and radiosensitizers. PubMed.[Link] [3]

A Guide to the Cross-Validation of NMR and IR Spectra for Purity Assessment of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

In the landscape of pharmaceutical development and chemical research, the unambiguous determination of a compound's purity is a cornerstone of quality, safety, and efficacy. This guide provides an in-depth technical comparison and workflow for the cross-validation of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for the purity assessment of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry.[1] We will explore the orthogonal strengths of these techniques and present a framework for their synergistic application to achieve a comprehensive and reliable purity profile.

The Imperative of Purity in Scientific Research

The "purity" of an organic compound is a critical parameter, referring to the mass fraction of the primary component within a material.[2][3] Pure organic compounds are essential as primary measurement standards, underpinning the traceability of measurement results in diverse fields such as clinical biomarker quantification and contaminant analysis in food and the environment.[4] The International Union of Pure and Applied Chemistry (IUPAC) provides comprehensive guidelines for the assignment of purity to organic compounds, emphasizing the need for robust analytical methodologies.[3][4]

Part 1: Foundational Principles of Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Architect

NMR spectroscopy is a powerful tool for elucidating molecular structure and assessing product purity.[5] It provides detailed information at the molecular level, enabling the identification of ingredients and the detection of potential adulterants or contaminants.[5] Quantitative NMR (qNMR) is a particularly valuable technique for purity assessment, offering the potential for direct quantification of the analyte against a certified reference standard.[6][7]

For 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, ¹H and ¹³C NMR spectra are expected to provide distinct signals corresponding to each unique proton and carbon environment within the molecule. The integration of proton signals in ¹H NMR can be used to determine the relative ratios of different components in a sample, forming the basis of a "100% method" for an initial purity assessment.[8][9]

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy provides a rapid and non-destructive method for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of chemical bonds. For 1-ethyl-3-methoxy-4-nitro-1H-pyrazole, characteristic absorption bands for the pyrazole ring, C-H bonds, C-O ether linkage, and the nitro group (NO₂) would be expected.[1] While primarily a qualitative technique for structural confirmation, IR can be a valuable tool for detecting impurities with different functional groups than the main component.

Part 2: The Power of Cross-Validation

Cross-validation in analytical chemistry involves comparing data from two or more different analytical methods to determine if the results are comparable and reliable.[10] This process is crucial when ensuring data integrity across different laboratories or when using multiple techniques to characterize a single substance.[11][12] By combining the structural detail of NMR with the functional group specificity of IR, a more complete and trustworthy purity assessment can be achieved. This synergistic approach helps to minimize the potential for hidden bias that might be present if only a single technique were employed.[6][7]

Logical Workflow for Cross-Validation

Caption: Workflow for the cross-validation of NMR and IR data for purity assessment.

Part 3: Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole and dissolve it in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a known amount of a certified internal standard for quantitative analysis (qNMR).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to identify all unique carbon atoms in the molecule.

• Data Processing and Analysis: Process the spectra using appropriate software. Integrate the signals in the ¹H NMR spectrum. Compare the chemical shifts and coupling constants to expected values for the target compound. For qNMR, calculate the purity based on the integral ratio of the analyte to the internal standard.

Protocol 2: IR Spectroscopic Analysis

• Sample Preparation: Prepare the sample using an appropriate method, such as a KBr pellet or as a thin film on a salt plate.

• Spectrum Acquisition: Record the FT-IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to the expected frequencies for the functional groups present in 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Part 4: Data Interpretation and Comparison

Expected Spectroscopic Data

The following table summarizes the predicted ¹H NMR, ¹³C NMR, and IR spectral data for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole based on known data for similar pyrazole derivatives.[13][14][15][16][17][18][19][20][21][22][23]

Technique	Expected Signals/Bands	Assignment
¹H NMR	δ 7.5-8.5 (s, 1H)	Pyrazole C5-H
δ 4.0-4.5 (q, 2H)	-CH₂-CH₃
δ 3.8-4.2 (s, 3H)	-OCH₃
δ 1.3-1.6 (t, 3H)	-CH₂-CH₃
¹³C NMR	δ 150-165	Pyrazole C3-OCH₃
δ 135-150	Pyrazole C4-NO₂
δ 120-135	Pyrazole C5
δ 55-65	-OCH₃
δ 40-50	-CH₂-CH₃
δ 10-20	-CH₂-CH₃
IR (cm⁻¹)	~1590	C=N stretching (pyrazole ring)
~1550 and ~1350	Asymmetric and symmetric NO₂ stretching
~1250	C-O stretching (ether)
~2900-3000	C-H stretching (aliphatic)

Cross-Validation Logic

The diagram below illustrates the logical relationship between the information obtained from NMR and IR spectroscopy in the context of purity assessment.

Caption: Logical synergy between NMR and IR data for comprehensive purity analysis.

Conclusion

The cross-validation of NMR and IR spectroscopy provides a robust and scientifically sound approach for the purity assessment of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole. NMR offers detailed structural information and quantitative capabilities, while IR provides a rapid confirmation of the expected functional groups. Together, they form a self-validating system that enhances the confidence in the final purity statement, a critical aspect in both research and drug development.

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• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. PMC. (2014, September 5).
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• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. (2014, October 8).
• (2023, January 18). Methods for the SI Value Assignment of the Purity of Organic Compounds (IUPAC Technical Report). National Institute of Standards and Technology.
• (2018, September 2). Determining percent purity using Quantitative Proton NMR (qHNMR/qNMR). YouTube.
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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Here is the comprehensive operational and safety guide for the handling and disposal of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole and its related core derivatives.

As pharmaceutical research increasingly leverages complex nitrogen-rich heterocycles for drug discovery—such as the development of NF-κB inducing kinase (NIK) inhibitors[1]—the safe handling and lifecycle management of building blocks like 1-ethyl-3-methoxy-4-nitro-1H-pyrazole become critical.

This guide provides drug development professionals with the essential physicochemical context, hazard causality, and step-by-step logistical procedures required to manage this compound safely within a legitimate, professional laboratory setting.

Physicochemical Profile and Hazard Causality

Understanding the structural properties of nitro-pyrazoles is the foundation of safe disposal. The presence of both a pyrazole ring and a nitro group (-NO₂) dictates the compound's reactivity profile. The core building block, 3-methoxy-4-nitro-1H-pyrazole (CAS: 400755-41-1), exhibits specific irritant properties that must be managed during all stages of use and disposal[2][3].

Quantitative Hazard Summary

Property / Hazard	Specification / Classification	Operational Implication
Molecular Formula	C₆H₉N₃O₃ (Ethyl derivative) / C₄H₅N₃O₃ (Core)[2]	High nitrogen content; requires specialized incineration to manage NOₓ emissions.
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)[3]	Mandates strict use of PPE (nitrile gloves, safety goggles) during waste consolidation.
Chemical Incompatibilities	Strong reducing agents, strong bases, strong oxidizers.	Critical: The nitro group is highly susceptible to exothermic reduction. Must be strictly segregated from reducing waste streams.
Decomposition Products	Carbon oxides (CO, CO₂), Nitrogen oxides (NOₓ).	DIY neutralization or unscrubbed burning is strictly prohibited due to toxic NOₓ release.

Waste Management Workflow

The following diagram illustrates the validated lifecycle for nitro-heterocyclic waste, ensuring compliance with Environmental Health and Safety (EHS) standards.

Validated EHS workflow for the segregation and disposal of nitro-pyrazole laboratory waste.

Step-by-Step Disposal and Logistical Procedures

Under no circumstances should researchers attempt to chemically treat, neutralize, or destroy 1-ethyl-3-methoxy-4-nitro-1H-pyrazole in-house. The compound must be offered to a licensed professional waste disposal service[4]. The following protocol outlines the operational steps for safe preparation and handover.

Protocol: Laboratory Waste Segregation and Handover

Prerequisites:

• Fume hood with a minimum face velocity of 100 fpm.

• PPE: Lab coat, chemical-resistant splash goggles, heavy-duty nitrile gloves.

Step 1: Segregation and Compatibility Verification

• Action: Designate a specific, chemically compatible waste container (typically High-Density Polyethylene (HDPE) or glass) exclusively for non-halogenated, nitrogen-containing organic waste.

• Causality: Mixing nitro-aromatics with incompatible streams (e.g., metal hydrides, alkali metals, or concentrated amines) can trigger spontaneous, highly exothermic redox reactions.

Step 2: Consolidation of Solid and Liquid Waste

• Action: Transfer all residual solid compound, contaminated filter papers, and reaction liquors (e.g., THF or ethyl acetate solutions containing the pyrazole) into the designated waste container inside the fume hood.

• Action: Do not tightly seal the container immediately if there is any risk of residual gas evolution from preceding reaction steps; utilize a vented cap until chemically stable.

Step 3: GHS-Compliant Labeling

• Action: Affix a hazardous waste label detailing the exact chemical composition. Do not use abbreviations.

• Required Text: "Hazardous Waste: Contains 1-ethyl-3-methoxy-4-nitro-1H-pyrazole and [List Solvents]. Hazards: Irritant, Target Organ Toxicity."

Step 4: Secondary Containment and Storage

• Action: Place the sealed primary waste container into a secondary containment tray made of polyethylene.

• Action: Store in a designated, ventilated flammable/organic waste cabinet. Ensure the storage area is kept cool and dry, away from direct sunlight or heat sources, as nitro compounds can exhibit thermal sensitivity over time.

Step 5: Dispatch to Licensed EHS Professionals

• Action: Submit a waste collection request to your institutional EHS department or contracted chemical waste management firm.

• Causality: Professional disposal facilities utilize high-temperature rotary kiln incinerators equipped with selective catalytic reduction (SCR) scrubbers. This is the only scientifically sound method to break down the stable pyrazole ring while safely neutralizing the toxic NOₓ gases generated by the combustion of the nitro group[4].

Sources

• 1. WO2023217851A1 - PYRROLIDINONE DERIVATIVES AS INHIBITORS OF NF-κB INDUCING KINASE - Google Patents [patents.google.com]
• 2. products-search [coolpharm.com]
• 3. 400755-41-1 | 3-Methoxy-4-nitro-1H-pyrazole | Ethers | Ambeed.com [ambeed.com]
• 4. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 1-ethyl-3-methoxy-4-nitro-1H-pyrazole

Advanced Safety and Operational Protocol for Handling 1-Ethyl-3-methoxy-4-nitro-1H-pyrazole

Mechanistic Hazard Profile & Causality

As a Senior Application Scientist, it is critical to look beyond standard Safety Data Sheets (SDS) and analyze the molecular architecture of a compound to anticipate its behavior in the laboratory. Relying solely on generic safety guidelines is insufficient for highly functionalized novel compounds like 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

• Energetic Potential: The presence of a nitro group (-NO 2​ ) at the 4-position of the pyrazole ring introduces significant risks of thermal instability and shock/friction sensitivity. Nitroheterocycles are notoriously energetic materials that can deflagrate or decompose violently under specific conditions, particularly when exposed to static discharge or metal catalysts[1],[2].

• Dermal Permeation & Toxicity: The 1-ethyl and 3-methoxy moieties significantly increase the lipophilicity (LogP) of the molecule. This structural feature enhances the compound's ability to permeate the stratum corneum (the outer layer of skin). If dissolved in common carrier solvents like Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM), the risk of rapid systemic toxicity via dermal absorption becomes a primary operational threat[3].

Personal Protective Equipment (PPE) Causality Matrix

Selecting PPE is not a mere compliance exercise; it is a calculated defense strategy based on risk assessments mandated by the [4].

PPE Category	Technical Specification	Mechanistic Rationale (The "Why")
Hand Protection	Double-layered: 8-mil Neoprene (outer) over 5-mil Nitrile (inner).	Nitrile alone is vulnerable to rapid permeation by lipophilic nitroheterocycles dissolved in organic solvents. The neoprene outer layer provides broad-spectrum chemical resistance, while the inner nitrile acts as a fail-safe[3].
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex) with knit cuffs.	Nitroaromatics carry inherent deflagration risks. FR fabrics prevent secondary severe burns in the event of an energetic decomposition or flash fire[1].
Eye/Face Protection	ANSI Z87.1+ Indirect Vented Goggles AND Polycarbonate Face Shield.	Protects against micro-shrapnel and chemical splashes during the mechanical manipulation (weighing/scraping) of potentially shock-sensitive crystals[5],[3].
Respiratory	N95 or P100 Particulate Respirator (if handled outside of engineering controls).	Prevents inhalation of aerosolized micro-crystals, which can cause severe respiratory tract irritation and rapid systemic absorption[3].

Self-Validating Operational Workflow

Every step in handling 1-ethyl-3-methoxy-4-nitro-1H-pyrazole must be self-validating. This means the protocol forces the operator to confirm physical safety parameters before proceeding to the next step, ensuring a closed-loop safety system.

Step-by-Step Methodology: Weighing and Solubilization

• Engineering Control Verification: Before opening the primary container, verify the fume hood face velocity using the built-in digital monitor.

  • Validation: The monitor must read between 80–120 feet per minute (fpm). If the alarm sounds or the reading fluctuates, abort the operation immediately[4].

• Static Dissipation Setup: Position a static-eliminating ionizer fan inside the hood, directed at the analytical balance.

  • Validation: Ensure the ionizer's indicator light is green. Nitro compounds can be ignited by electrostatic discharge (ESD) generated by standard plastic weighing boats[1].

• Tool Selection & Preparation: Select a PTFE-coated or ceramic spatula.

  • Validation: Visually inspect the spatula to ensure there is no exposed metal. Metal spatulas can generate friction or micro-sparks, which act as initiation sources for energetic materials[2].

• Active Weighing: Tare an anti-static weighing paper or a conductive weighing boat on the balance. Transfer the required mass of 1-ethyl-3-methoxy-4-nitro-1H-pyrazole slowly, avoiding aggressive scraping.

• Solubilization: Transfer the solid to a borosilicate glass vial. Add the solvent (e.g., DCM) dropwise down the side of the vial to dissipate potential heat.

  • Validation: Touch the outside of the vial with a gloved hand to monitor for exothermic reactions.

Figure 1: Self-validating operational workflow for handling 1-ethyl-3-methoxy-4-nitro-1H-pyrazole.

Decontamination and Waste Disposal Plan

Improper disposal of nitro compounds can lead to delayed energetic events in waste streams. According to[2], strict segregation of incompatible chemicals is required.

Step-by-Step Methodology: Decontamination and Waste Segregation

• Tool Decontamination: Submerge the ceramic/PTFE spatula and any reusable glassware in a quenching bath consisting of a compatible solvent (e.g., acetone or ethanol) inside the fume hood. Do not use mechanical scrubbing brushes immediately, as friction can ignite residual dry powder.

• Surface Decontamination: Wipe down the balance and fume hood surface with a solvent-dampened lint-free cloth.

  • Validation: Perform a secondary wipe with a dry cloth to ensure no chemical residue or solvent film remains.

• Waste Segregation (Solid): Dispose of the solvent wipes and contaminated weighing boats in a designated, clearly labeled "Solid Hazardous Waste - Nitroheterocycles" container.

• Waste Segregation (Liquid): Liquid waste containing 1-ethyl-3-methoxy-4-nitro-1H-pyrazole must NOT be mixed with waste containing heavy metals (e.g., ruthenium, osmium), as this can catalyze violent decompositions or form highly explosive metal salts[1],[2]. Route to a dedicated "Halogen-Free Organic Waste" carboy (or "Halogenated Organic Waste" if DCM was used).

Figure 2: Decision matrix and response pathway for 1-ethyl-3-methoxy-4-nitro-1H-pyrazole spills.

References

• American Chemical Society (ACS). "Hazard Assessment in Research Laboratories." ACS Chemical Health & Safety. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." U.S. Department of Labor. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. Available at: [Link]

• National Institutes of Health (NIH). "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection." Available at: [Link]

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